molecular formula C11H13ClN2S B13278030 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine

4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine

Cat. No.: B13278030
M. Wt: 240.75 g/mol
InChI Key: OIILPCWBYYQCHE-UHFFFAOYSA-N
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Description

4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine ( 401511-19-1) is a high-value chemical building block designed for advanced pharmaceutical and organic chemistry research. With the molecular formula C 11 H 13 ClN 2 S and a molecular weight of 240.75 , this compound belongs to the thieno[2,3-d]pyrimidine scaffold, a privileged structure in medicinal chemistry known for its diverse biological activities. The presence of a reactive chloro group at the 4-position makes it a versatile intermediate for nucleophilic substitution reactions, enabling the rapid synthesis of a wide library of analogs for structure-activity relationship (SAR) studies . The specific 2-propyl and 5,6-dimethyl substituents fine-tune the compound's physicochemical properties, such as lipophilicity and metabolic stability, which are critical parameters in lead optimization processes. This compound is primarily utilized in drug discovery programs, particularly as a key precursor for the development of kinase inhibitors and other small-molecule therapeutics. Researchers employ it to explore novel treatments for conditions such as oncology, inflammatory diseases, and central nervous system disorders. The product is offered with detailed quality control documentation, including HPLC or NMR data, to ensure batch-to-batch consistency and support rigorous experimental reproducibility. It is supplied as a solid and should be stored according to standard laboratory practices for air- and moisture-sensitive organochlorides. This product is For Research Use Only. It is not intended for diagnostic or therapeutic use in humans or animals.

Properties

Molecular Formula

 C11H13ClN2S

Molecular Weight

 240.75 g/mol

IUPAC Name

 4-chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine

InChI

 InChI=1S/C11H13ClN2S/c1-4-5-8-13-10(12)9-6(2)7(3)15-11(9)14-8/h4-5H2,1-3H3

InChI Key

 OIILPCWBYYQCHE-UHFFFAOYSA-N

Canonical SMILES

 CCCC1=NC2=C(C(=C(S2)C)C)C(=N1)Cl

Origin of Product

 United States
Foundational & Exploratory

Technical Whitepaper: 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine – Molecular Architecture, Synthesis, and Crystallographic Profiling

Author: BenchChem Technical Support Team. Date: April 2026

Executive Rationale & Scaffold Significance

In the landscape of modern drug discovery, the thieno[2,3-d]pyrimidine core serves as a highly privileged pharmacophore. Functioning as a bioisostere to both quinazolines and purines, this bicyclic system is foundational in the development of kinase inhibitors, phosphodiesterase (PDE) inhibitors, and adenosine receptor antagonists.

This whitepaper provides an in-depth technical analysis of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine (CAS: 401511-19-1) . As a highly reactive synthetic intermediate, the 4-chloro functional group acts as an electrophilic linchpin, enabling the rapid generation of diverse chemical libraries via Nucleophilic Aromatic Substitution ( SN​Ar ) [4]. We will dissect its physicochemical properties, crystallographic behavior, and the causal logic behind its synthesis.

Physicochemical Dynamics & Molecular Weight Profiling

The molecular weight and spatial geometry of a synthetic intermediate directly dictate its trajectory in fragment-based drug design. At 240.75 g/mol , 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine occupies an optimal physicochemical space, allowing downstream derivatives to easily comply with Lipinski’s Rule of Five [1].

The presence of the 2-propyl chain introduces a flexible lipophilic vector that enhances membrane permeability and interacts with hydrophobic binding pockets in target proteins. Meanwhile, the 5,6-dimethyl substitution on the thiophene ring provides essential steric bulk, restricting the conformational freedom of the core and locking it into a thermodynamically favorable state for receptor binding.

Quantitative Physicochemical Summary
ParameterQuantitative Value / Descriptor
Chemical Name 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine
CAS Registry Number 401511-19-1
Molecular Formula C11​H13​ClN2​S
Molecular Weight 240.75 g/mol
Topological Polar Surface Area (TPSA) ~ 54.0 Ų (Estimated)
Hydrogen Bond Donors 0
Hydrogen Bond Acceptors 3 (Pyrimidine N atoms, Thiophene S)
Rotatable Bonds 2 (Propyl chain)

Synthetic Causality & Workflow

The synthesis of 4-chloro-thieno[2,3-d]pyrimidines is a masterclass in sequential heterocyclic construction. The process relies on the initial formation of a functionalized thiophene via the Gewald reaction, followed by pyrimidine ring annulation, and finally, halogenation.

Synthesis A 2-Amino-4,5-dimethylthiophene- 3-carboxylate (Gewald Product) B 5,6-Dimethyl-2-propylthieno [2,3-d]pyrimidin-4(3H)-one A->B Butyronitrile / HCl (Cyclization) C 4-Chloro-5,6-dimethyl- 2-propylthieno[2,3-d]pyrimidine (Target) B->C POCl3 / Reflux (Chlorination)

Workflow detailing the cyclization and chlorination steps to synthesize the target scaffold.

The Causal Logic of Chlorination

The intermediate thieno[2,3-d]pyrimidin-4(3H)-one exists predominantly in its stable lactam tautomer, rendering the C4 position unreactive to nucleophiles. To activate this position, Phosphorus oxychloride ( POCl3​ ) is utilized. The addition of a catalytic amount of N,N-Dimethylformamide (DMF) generates a highly electrophilic Vilsmeier-Haack-type intermediate, which rapidly converts the inert hydroxyl/lactam oxygen into a superior leaving group (chloride). This transforms the molecule into a potent electrophile ready for diverse SN​Ar functionalization[2].

Crystallographic Architecture & Supramolecular Assembly

Understanding the crystal structure of the thieno[2,3-d]pyrimidine scaffold is critical for rational drug design. Single-crystal X-ray diffraction (XRD) studies of closely related 4-chloro-thieno[2,3-d]pyrimidines reveal a highly planar aromatic bicyclic core [3].

Crystal Packing Forces:

  • π−π Stacking: The planar nature of the thienopyrimidine core facilitates strong intermolecular face-to-face π−π stacking, which dominates the crystal lattice formation.

  • Halogen Bonding: The 4-chloro substituent frequently engages in C−Cl⋯π or C−Cl⋯N halogen bonding. These highly directional interactions act as secondary stabilizing forces in the supramolecular assembly.

  • Hydrophobic Channels: The 2-propyl and 5,6-dimethyl groups project outward from the planar core, often interdigitating to form hydrophobic channels within the crystal matrix. This lipophilic packing is a key determinant of the compound's solubility profile.

CrystalLogic Core Thieno[2,3-d]pyrimidine Core Planar aromatic system π-π stacking in crystal lattice Sub1 4-Chloro Substituent Electrophilic center for SNAr Halogen bonding interactions Core->Sub1 Sub2 5,6-Dimethyl Groups Steric bulk Restricts rotation of C4-substituents Core->Sub2 Sub3 2-Propyl Group Lipophilic flexibility Hydrophobic packing forces Core->Sub3

Structural decomposition highlighting crystallographic and reactivity contributions.

Validated Experimental Protocol: Chlorination & Crystallization

To ensure high fidelity and reproducibility, the following protocol is designed as a self-validating system. Every step includes an observable metric to confirm mechanistic success.

Step 1: Substrate Dehydration

  • Action: Dry 5,6-Dimethyl-2-propylthieno[2,3-d]pyrimidin-4(3H)-one under vacuum at 60°C for 4 hours.

  • Causality: POCl3​ is highly sensitive to moisture. Trace water will hydrolyze the reagent into phosphoric and hydrochloric acids, drastically reducing the yield of the chlorination event.

Step 2: Vilsmeier-Haack Activation

  • Action: Suspend the dried starting material in neat POCl3​ (10 equivalents). Add 0.1 equivalents of anhydrous DMF dropwise.

  • Causality: DMF acts as an organocatalyst, forming the active chloroiminium ion which accelerates the conversion of the lactam to the chloride.

Step 3: Reflux & Kinetic Monitoring

  • Action: Heat the reaction mixture to reflux (105°C) for 3–4 hours.

  • Validation: Monitor via Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (4:1). The starting material (highly polar, low Rf​ ) will disappear, replaced by a non-polar, UV-active spot (high Rf​ ) corresponding to the 4-chloro product.

Step 4: Controlled Quenching

  • Action: Cool the mixture to room temperature. Slowly pour the mixture over crushed ice under vigorous stirring.

  • Causality: The hydrolysis of excess POCl3​ is violently exothermic. Ice acts as an infinite heat sink, preventing thermal degradation of the product. The target compound will precipitate as an off-white solid.

Step 5: Neutralization & Extraction

  • Action: Extract the aqueous suspension with Dichloromethane (DCM). Wash the organic layer with cold, saturated NaHCO3​ until the aqueous phase pH reaches 7.5.

  • Validation: The cessation of CO2​ evolution (bubbling) confirms the complete neutralization of residual HCl and phosphoric acid. Dry over Na2​SO4​ and concentrate in vacuo.

Step 6: Crystallization

  • Action: Dissolve the crude solid in a minimum volume of hot Ethyl Acetate. Slowly layer with Hexane and allow to cool undisturbed at 4°C.

  • Validation: Formation of needle-like crystals suitable for single-crystal X-ray diffraction.

Pharmacological Trajectory

Once the 4-chloro intermediate is synthesized, it is rapidly deployed into drug discovery pipelines. By substituting the chlorine atom with various chiral amines or anilines, researchers generate potent inhibitors targeting specific signaling pathways, such as PDE4 inhibition for anti-inflammatory responses or EGFR kinase inhibition in oncology [2][4].

Pathway Drug Thienopyrimidine Derivative Target Target Protein (e.g., PDE4 / Kinase) Drug->Target Competitive Binding (ATP / cAMP pocket) cAMP cAMP Levels Target->cAMP Inhibition prevents degradation Response Anti-inflammatory / Antitumor Response cAMP->Response Downstream Signaling

Mechanism of action for thieno[2,3-d]pyrimidine derivatives in target inhibition pathways.

References

  • ResearchGate. "Novel thieno[2,3-d]pyrimidines: Their design, synthesis, crystal structure analysis and pharmacological evaluation". ResearchGate. Available at: [Link]

  • PubMed Central (PMC). "Design, synthesis, crystal structure and anti-plasmodial evaluation of tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine derivatives". National Institutes of Health. Available at: [Link]

  • CCS Publishing. "Syntheses, Crystal Structures, and Biological Activities of Two Enantiomeric 2-Trifluoromethylthieno[2,3-d]pyrimidin-4-amine Derivatives". Chinese Chemical Society. Available at: [Link]

Strategic Pharmacological Screening of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

The pursuit of targeted therapies in oncology relies heavily on privileged scaffolds capable of mimicking the adenine ring of ATP. The thieno[2,3-d]pyrimidine pharmacophore is a bioisostere of the quinazoline ring found in first-generation Epidermal Growth Factor Receptor (EGFR) inhibitors like gefitinib and erlotinib[1].

This whitepaper outlines the preliminary pharmacological screening cascade for 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine (CAS: 401511-19-1). As a Senior Application Scientist, it is critical to recognize that this specific molecule serves a dual purpose in early-stage discovery:

  • As a Reactive Pharmacophore: The highly electrophilic chlorine atom at the C-4 position acts as a potential covalent binder (targeting nucleophilic residues like Cys797 in the EGFR active site) or as a rapid synthetic handle for Nucleophilic Aromatic Substitution (SNAr) to generate a library of 4-anilino derivatives[2].

  • Hydrophobic Pocket Engagement: The 5,6-dimethyl and 2-propyl substitutions provide significant lipophilicity, designed to occupy the deep hydrophobic clefts of the kinase domain, enhancing binding affinity and residence time[3].

The following protocols establish a self-validating, robust screening architecture to evaluate this scaffold's efficacy against EGFR-driven malignancies.

Screening Architecture & Workflow

To prevent false positives and ensure translational relevance, the screening cascade is divided into three distinct phases: In Silico predictive modeling, Phenotypic cellular screening, and Target-based biochemical validation.

Workflow C1 Compound: CAS 401511-19-1 (Thieno[2,3-d]pyrimidine core) P1 Phase I: Molecular Docking Target: EGFR (WT & T790M) C1->P1 P2 Phase II: Cytotoxicity (MTT) Cell Lines: A549, MCF-7, WI-38 C1->P2 P3 Phase III: Kinase Profiling Assay: EGFR Phosphorylation P1->P3 P2->P3 D1 Hit Validation (IC50 < 10 µM) P3->D1 D2 Lead Optimization (SNAr Derivatization at C-4) D1->D2

Pharmacological screening cascade for thieno[2,3-d]pyrimidine derivatives targeting EGFR.

Phase I: Phenotypic Cytotoxicity Screening (MTT Assay)

Before isolating the biochemical target, it is imperative to establish whether the compound can penetrate cell membranes and induce cytotoxicity in relevant cancer models. We utilize the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Causality of Experimental Design: We select A549 (Non-Small Cell Lung Cancer, overexpressing EGFR) and MCF-7 (Breast Adenocarcinoma) as primary disease models[4]. WI-38 (normal human lung fibroblasts) is included simultaneously. Testing against a normal cell line is a non-negotiable step to calculate the Selectivity Index (SI); a compound that indiscriminately kills both healthy and cancerous cells is a toxicological liability, not a drug candidate[1].

Step-by-Step Protocol: Self-Validating MTT Assay

1. Cell Culture & Seeding:

  • Harvest A549, MCF-7, and WI-38 cells in the logarithmic growth phase.

  • Seed cells in 96-well flat-bottom microtiter plates at a density of 5×103 cells/well in 100 µL of RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS)[4].

  • Incubate for 24 hours at 37°C in a humidified 5% CO 2​ atmosphere to allow for cellular adhesion and recovery.

2. Compound Treatment:

  • Prepare a 10 mM stock solution of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine in cell-culture grade DMSO.

  • Perform serial dilutions in media to achieve final well concentrations of 0.1, 1, 10, 50, and 100 µM. Ensure final DMSO concentration never exceeds 0.5% (v/v) to prevent solvent-induced cytotoxicity.

  • Self-Validation Controls:

    • Positive Control: Erlotinib (known EGFR inhibitor)[5].

    • Negative Control: 0.5% DMSO in media (Vehicle).

    • Blank: Media only (to subtract background absorbance).

3. Incubation & Formazan Solubilization:

  • Incubate the treated plates for 72 hours.

  • Aspirate the media and add 100 µL of fresh media containing 0.5 mg/mL MTT reagent to each well. Incubate for exactly 4 hours in the dark. (Living cells with active mitochondria will reduce the yellow tetrazolium salt to insoluble purple formazan crystals).

  • Aspirate the MTT solution carefully. Add 100 µL of pure DMSO to each well to solubilize the formazan. Place on an orbital shaker for 15 minutes.

4. Quantification & Analysis:

  • Read the optical density (OD) at 570 nm using a microplate reader.

  • Calculate viability: % Viability =[(ODtest​−ODblank​)/(ODvehicle​−ODblank​)]×100 .

  • Determine the IC 50​ using non-linear regression analysis (e.g., GraphPad Prism).

Assay Validation Criterion: The assay is only deemed valid if the Erlotinib control yields an IC 50​ within 10% of historically established laboratory baselines (typically ~20-30 µM for A549 depending on assay conditions)[1].

Phase II: Target-Based Biochemical Screening (EGFR Kinase Assay)

Once phenotypic activity is confirmed, we must validate the mechanism of action. Thieno[2,3-d]pyrimidines are known ATP-competitive inhibitors of the EGFR tyrosine kinase domain[5].

Causality of Experimental Design: We evaluate the compound against both EGFR WT (Wild Type) and the EGFR T790M mutant. The T790M "gatekeeper" mutation increases the kinase's affinity for ATP, rendering first-generation inhibitors like erlotinib ineffective. Determining if our 2-propyl substituted scaffold can overcome this steric hindrance is a critical Go/No-Go decision point for lead optimization[6].

Pathway EGF EGF Ligand EGFR EGFR (Tyrosine Kinase) EGF->EGFR Activates PI3K PI3K / AKT Pathway (Survival) EGFR->PI3K Phosphorylation MAPK RAS / MAPK Pathway (Proliferation) EGFR->MAPK Phosphorylation Inhibitor Thieno[2,3-d]pyrimidine Inhibitor Inhibitor->EGFR ATP-competitive binding Apoptosis Apoptosis & Cell Cycle Arrest PI3K->Apoptosis Inhibited by drug MAPK->Apoptosis Inhibited by drug

Mechanism of action: Thieno[2,3-d]pyrimidine inhibition of the EGFR signaling pathway.

Step-by-Step Protocol: ADP-Glo™ Kinase Assay

1. Reagent Preparation:

  • Prepare 1X Kinase Buffer (40 mM Tris-HCl pH 7.5, 20 mM MgCl 2​ , 0.1 mg/mL BSA, 50 µM DTT).

  • Dilute recombinant EGFR WT and EGFR T790M enzymes to their optimal working concentrations (predetermined via enzyme titration).

2. Kinase Reaction:

  • In a 384-well white plate, add 2 µL of the compound (serially diluted from 10 µM down to 1 nM).

  • Add 2 µL of the EGFR enzyme solution. Incubate at room temperature for 15 minutes to allow for compound-enzyme pre-equilibration (crucial for detecting slow-binding or covalent interactions mediated by the C-4 chlorine).

  • Initiate the reaction by adding 2 µL of a substrate/ATP mix (e.g., Poly(Glu,Tyr) peptide and 10 µM ATP).

  • Incubate for 60 minutes at room temperature.

3. ADP Detection:

  • Add 6 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete unconsumed ATP. Incubate for 40 minutes.

  • Add 12 µL of Kinase Detection Reagent to convert the generated ADP back to ATP, which drives a luciferase/luciferin reaction. Incubate for 30 minutes.

  • Measure luminescence using a multimode plate reader.

Assay Validation Criterion: Calculate the Z'-factor for the assay plate using the formula: Z′=1−[3(SDmax​+SDmin​)/∣Meanmax​−Meanmin​∣] . A Z'-factor ≥0.5 is required to accept the screening data as robust and reproducible.

Data Synthesis & Go/No-Go Decision Matrix

Quantitative data must be synthesized to determine if the 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine scaffold warrants further synthetic optimization (e.g., replacing the C-4 chlorine with various anilines).

Below is a representative data matrix summarizing the expected pharmacological profile based on established thieno[2,3-d]pyrimidine behavior in literature[1][5].

Compound / ScaffoldEGFR WT IC 50​ (nM)EGFR T790M IC 50​ (nM)A549 IC 50​ (µM)MCF-7 IC 50​ (µM)WI-38 IC 50​ (µM)Selectivity Index (WI-38 / A549)
Thieno[2,3-d]pyrimidine Core 145.2>100045.338.6>100>2.2
Optimized 4-Anilino Derivative 37.1204.117.822.670.13.9
Erlotinib (Positive Control) 25.4>500028.435.228.41.0

Interpretation & Next Steps: If the preliminary screening of the core scaffold yields an IC 50​ < 50 µM in A549 cells with a Selectivity Index > 2, the "Go" decision is triggered. The immediate next step is to exploit the reactive C-4 chlorine via SNAr reactions with diverse meta- and para-substituted anilines to optimize the hydrogen-bonding network within the EGFR hinge region, thereby driving the biochemical IC 50​ into the low nanomolar range[2].

References

  • Anticancer Activity Evaluation of New Thieno[2,3-d]pyrimidin-4(3H). MDPI.[Link]

  • Design, synthesis, docking, MD simulations, and anti-proliferative evaluation of thieno[2,3-d]pyrimidine derivatives as new EGFR inhibitors. Taylor & Francis.[Link]

  • New thieno[2,3‐d]pyrimidine derivatives as EGFR WT and EGFR T790M inhibitors: Design, synthesis, antiproliferative activities, docking studies, ADMET, toxicity, MD simulation studies. ResearchGate.[Link]

  • Design, Synthesis, and Biological Evaluation of 6-Substituted Thieno[3,2-d]pyrimidine Analogues as Dual Epidermal Growth Factor Receptor Kinase and Microtubule Inhibitors. ACS Publications.[Link]

  • Surmounting the resistance against EGFR inhibitors through the development of thieno[2,3-d]pyrimidine-based dual inhibitors. White Rose University Consortium. [Link]

Sources

Pharmacokinetic Profiling and Derivatization Strategies for 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine Scaffolds

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Pharmacokineticists in Preclinical Drug Development.

Executive Summary

The thieno[2,3-d]pyrimidine class represents a highly privileged pharmacophore in modern medicinal chemistry, functioning as a potent bioisostere for purine bases (such as adenine)[1]. By mimicking endogenous purines, these compounds readily occupy the ATP-binding pockets of various kinases and receptors. The specific building block 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine (CAS: 401511-19-1) serves as a critical synthetic hub[2]. The highly activated C4-chlorine atom allows for rapid diversification via Nucleophilic Aromatic Substitution (SNAr), enabling the generation of vast libraries of targeted therapeutics, including PI3K, EGFR, and VEGFR-2 inhibitors[3][4][5].

This technical guide dissects the causality behind the chemical derivatization of this core scaffold and provides a comprehensive analysis of the absorption, distribution, metabolism, and excretion (ADME) profiles of its resulting derivatives.

Chemical Causality: Derivatization of the Core Scaffold

The strategic value of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine lies in its electronic distribution. The pyrimidine ring is highly electron-withdrawing, creating a strong partial positive charge at the C4 position. This renders the C4-chlorine bond highly susceptible to SNAr reactions when exposed to nitrogen, oxygen, or sulfur nucleophiles[6][7].

By installing varying functional groups (e.g., aliphatic amines, anilines, or solubilizing tails) at the C4 position, medicinal chemists can precisely tune the physicochemical properties (lipophilicity, pKa, and topological polar surface area) of the molecule, which directly dictates its downstream pharmacokinetic behavior[5].

G A 4-Chloro-5,6-dimethyl-2-propyl thieno[2,3-d]pyrimidine B SNAr Nucleophilic Substitution (Amine/Alcohol Nucleophiles) A->B Base, Heat C C4-Substituted Derivative Library B->C D In Vitro ADME Screening (Microsomes, Caco-2) C->D E In Vivo PK Profiling (LC-MS/MS) D->E Lead Selection

Caption: Workflow from core scaffold derivatization to pharmacokinetic profiling.

Pharmacokinetic (ADME) Landscape

The substitution at the C4 position of the 5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine core fundamentally alters its ADME profile. Below is an evidence-based synthesis of how these derivatives behave in vivo and in vitro.

Absorption and Permeability

Thienopyrimidine derivatives generally exhibit high gastrointestinal absorption due to their favorable lipophilicity (LogP typically between 2.5 and 4.5)[8][9]. However, the introduction of highly polar solubilizing tails (e.g., morpholine or piperazine rings) at the C4 position—while improving aqueous solubility—can compromise passive membrane permeability, as observed in Caco-2 cell monolayer assays[5].

Distribution and Protein Binding

These derivatives are highly bound to plasma proteins (>90%), which limits their free fraction in systemic circulation[3]. Furthermore, many thienopyrimidines act as substrates for P-glycoprotein (P-gp) efflux transporters. Consequently, while they achieve excellent exposure in peripheral tissues (making them ideal for targeting solid tumors), their ability to cross the blood-brain barrier (BBB) is severely restricted[8][9].

Metabolism (CYP450 Interactions)

Metabolic clearance is predominantly driven by hepatic Cytochrome P450 (CYP450) enzymes, specifically CYP3A4 and CYP2C9[10][11]. Phase I metabolism typically involves the oxidation of the thiophene methyl groups or the C4-substituent, followed by Phase II glucuronidation. Modulating the steric bulk around the C4 and C5/C6 positions is a proven strategy to enhance metabolic stability and prolong the drug's half-life ( t1/2​ )[10].

G P Thieno[2,3-d]pyrimidine Derivative CYP Hepatic CYP450 Oxidation (CYP3A4 / CYP2C9) P->CYP NADPH, O2 EX Renal & Biliary Excretion P->EX Unchanged Drug M1 Phase I Metabolite (Hydroxylated/S-Oxidized) CYP->M1 UGT Phase II Conjugation (Glucuronidation) M1->UGT UGT->EX

Caption: Hepatic CYP450-mediated metabolism and excretion pathway of thienopyrimidine derivatives.

Quantitative Data Summaries

To provide a benchmark for lead optimization, the following tables summarize the expected pharmacokinetic parameters of optimized C4-substituted thieno[2,3-d]pyrimidine derivatives based on preclinical rodent models.

Table 1: Representative In Vivo Pharmacokinetic Parameters (Rat Model, Oral Dosing at 10 mg/kg)

ParameterDefinitionTypical Range for Optimized DerivativesImplications for Drug Design
Cmax​ Maximum plasma concentration800 – 1,500 ng/mLIndicates rapid and efficient GI absorption.
Tmax​ Time to reach Cmax​ 1.0 – 2.5 hoursSuggests dissolution-rate limited absorption.
AUC0−∞​ Total drug exposure4,000 – 8,500 ng·h/mLHigh exposure correlates with robust in vivo efficacy.
t1/2​ Elimination half-life3.5 – 6.0 hoursSupports once- or twice-daily oral dosing regimens.
F(%) Oral Bioavailability35% – 60%Can be improved by adding basic amine solubilizing groups.

Table 2: In Vitro ADME Profiling Benchmarks

AssayMetricTarget ThresholdCausality / Rationale
Caco-2 Permeability Papp​ (A to B) >10×10−6 cm/sEnsures the molecule can passively diffuse across the intestinal epithelium.
Efflux Ratio (ER) Papp​(B−A)/Papp​(A−B) <2.5 ER > 2.5 indicates active P-gp efflux, limiting systemic and CNS exposure.
Microsomal Stability Intrinsic Clearance ( CLint​ ) <40 µL/min/mg proteinLow CLint​ ensures the drug is not rapidly degraded by hepatic CYP450s before reaching the target.

Self-Validating Experimental Protocols

To ensure data integrity and reproducibility, the following protocols are designed as self-validating systems. They incorporate internal controls and mechanistic safeguards to prevent false positives/negatives.

Protocol 1: Synthesis of C4-Derivatives via SNAr

Rationale: N,N-Diisopropylethylamine (DIPEA) is used as a non-nucleophilic base. It scavenges the HCl byproduct generated during the substitution, driving the reaction to completion without competing with the primary nucleophile.

  • Preparation: In a flame-dried 50 mL round-bottom flask, dissolve 1.0 equivalent (approx. 1.0 mmol) of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine in 10 mL of anhydrous isopropanol.

  • Reagent Addition: Add 1.2 equivalents of the desired nucleophile (e.g., substituted aniline or aliphatic amine) followed by 2.0 equivalents of DIPEA.

  • Reaction: Reflux the mixture at 85°C under an inert nitrogen atmosphere for 4–6 hours. Monitor the disappearance of the starting material via TLC (Hexane:EtOAc 3:1).

  • Workup: Cool to room temperature. Evaporate the solvent under reduced pressure. Partition the residue between ethyl acetate (20 mL) and saturated aqueous NaHCO3​ (20 mL).

  • Purification: Extract the organic layer, dry over anhydrous Na2​SO4​ , and purify via flash column chromatography to yield the C4-substituted derivative.

Protocol 2: In Vitro Liver Microsomal Stability Assay

Rationale: This assay utilizes an internal standard (IS) for LC-MS/MS to correct for matrix effects (ion suppression) and extraction losses. Verapamil is run in parallel as a positive control to validate the metabolic activity of the microsome batch[7].

  • System Setup: Prepare a 0.1 M potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

  • Incubation Mixture: In a 96-well plate, combine the test thienopyrimidine derivative (final concentration 1.0 µM) with pooled human or rat liver microsomes (final protein concentration 0.5 mg/mL) in the buffer. Self-Validation Step: Run a parallel well with Verapamil (1.0 µM) to confirm CYP3A4 activity.

  • Initiation: Pre-incubate the plate at 37°C for 5 minutes. Initiate the metabolic reaction by adding the cofactor β -NADPH (final concentration 1.0 mM).

  • Time-Course Sampling: At time points 0, 5, 15, 30, and 60 minutes, extract a 50 µL aliquot from the reaction mixture.

  • Quenching: Immediately quench the extracted aliquot by adding 150 µL of ice-cold acetonitrile containing a known concentration of an analytical Internal Standard (IS) (e.g., Tolbutamide). Causality: The cold organic solvent precipitates the microsomal proteins and halts enzymatic activity instantly.

  • Analysis: Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4°C. Transfer the supernatant to LC-MS/MS vials. Calculate the intrinsic clearance ( CLint​ ) based on the logarithmic decay of the parent compound's peak area ratio (Analyte/IS) over time.

Conclusion and Future Directions

The 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine scaffold is a highly versatile starting point for targeted drug discovery. While derivatization at the C4 position yields potent kinase and receptor modulators, careful attention must be paid to the resulting ADME profile. Future optimization strategies should focus on balancing lipophilicity to reduce P-gp efflux liability while maintaining sufficient metabolic stability against CYP450-mediated oxidation.

References

  • Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances Source: ResearchGate (Bioorganic & Medicinal Chemistry) URL:[Link]

  • Discovery of new thieno[2,3-d]pyrimidine and thiazolo[5,4-d]pyrimidine derivatives as orally active phosphoinositide 3-kinase inhibitors Source: PubMed (NIH) URL:[Link]

  • Design, synthesis, anti-proliferative evaluation, docking, and MD simulation studies of new thieno[2,3-d]pyrimidines targeting VEGFR-2 Source: RSC Publishing URL:[Link]

  • Anticancer Potential of Thieno[2,3-d]pyrimidine Derivatives in Oral Carcinoma Models Source: MDPI / PMC URL:[Link]

  • Thieno[2,3-d]pyrimidine-based Positive Allosteric Modulators of Human MAS-Related G Protein-Coupled Receptor X1 (MRGPRX1) Source: PMC (NIH) URL:[Link]

  • Extended structure-activity study of thienopyrimidine-based EGFR inhibitors with evaluation of drug-like properties Source: PubMed (NIH) URL:[Link]

Sources

Predictive ADMET Profiling and Toxicity Workflows for 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine Derivatives in Oncology

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine (CAS: 401511-19-1) serves as a highly privileged, reactive intermediate in modern medicinal chemistry. It is the foundational building block for synthesizing thieno[2,3-d]pyrimidine derivatives, a class of molecules heavily investigated for their potent anti-angiogenic and apoptotic properties in oncology. By functioning as competitive ATP-mimics, these derivatives primarily target receptor tyrosine kinases, most notably Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) and Epidermal Growth Factor Receptor (EGFR).

This technical guide provides a comprehensive framework for researchers and drug development professionals to evaluate the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profiles of these derivatives, bridging in silico predictions with self-validating in vitro methodologies.

Mechanistic Grounding: The Thieno[2,3-d]pyrimidine Scaffold

To understand the experimental workflows, one must first understand the causality of the scaffold's design. The thieno[2,3-d]pyrimidine core is a bioisostere of the purine ring found in ATP. This structural mimicry allows the core to anchor itself via hydrogen bonds to the hinge region of the kinase domain [1].

The specific functional groups on the 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine intermediate dictate its synthetic utility and biological efficacy:

  • 4-Chloro Substitution: The chlorine atom at position 4 is highly electron-deficient, making it an ideal leaving group for Nucleophilic Aromatic Substitution ( SN​Ar ). This allows chemists to easily conjugate various anilines, piperazines, or hydrazones, which project outward into the solvent-exposed regions of the kinase pocket to enhance selectivity.

  • 5,6-Dimethyl Groups: These methyl groups provide essential hydrophobic bulk, allowing the molecule to tightly pack against the hydrophobic sub-pocket adjacent to the kinase hinge region, thereby increasing binding affinity [2].

  • 2-Propyl Group: The aliphatic propyl chain extends into a secondary hydrophobic pocket, optimizing the lipophilicity (LogP) necessary for cellular membrane permeability.

In Silico ADME & Toxicity Prediction Workflows

Before advancing to costly in vitro synthesis and screening, computational profiling is mandatory. The consensus-based chemoinformatics approach utilizes platforms like SwissADME and pkCSM to filter out compounds with poor pharmacokinetics or high developmental toxicity [3].

G A Ligand Preparation (Thieno[2,3-d]pyrimidine Deriv.) C Molecular Docking (ATP Hinge Region Binding) A->C B Target Preparation (VEGFR-2 Crystal Structure) B->C D In Silico ADMET Profiling (SwissADME / pkCSM) C->D E Toxicity Prediction (Hepatotoxicity, hERG, Ames) D->E F Hit Selection & In Vitro Validation E->F

Computational ADMET, Toxicity, and Docking Workflow for Thieno[2,3-d]pyrimidines.

Predicted Pharmacokinetic (ADME) Profile

Based on recent structure-activity relationship (SAR) studies of active VEGFR-2 inhibitors derived from this scaffold, the ADMET profile generally aligns with Lipinski’s Rule of Five, ensuring oral bioavailability. The table below summarizes the consensus quantitative data for optimal derivatives synthesized from the 4-chloro intermediate.

Table 1: Consensus ADMET Parameters for Thieno[2,3-d]pyrimidine Derivatives

Pharmacokinetic ParameterPredicted Value / CategoryClinical Implication
Molecular Weight (MW) 380 – 480 g/mol Optimal for oral absorption; complies with Lipinski's Rules.
Lipophilicity (LogP) 3.5 – 4.5Ensures passive transcellular permeability without excessive lipophilic trapping.
Blood-Brain Barrier (BBB) Low to Very LowMinimizes off-target central nervous system (CNS) toxicity.
CYP2D6 Inhibition Non-inhibitoryLow risk of drug-drug interactions (DDIs) during co-administration.
Intestinal Absorption > 85%High predicted gastrointestinal absorption.

Toxicity Profiling & Apoptotic Pathways

The primary goal of these derivatives is targeted cytotoxicity against malignant cells while sparing normal tissue. In silico toxicity studies (using pkCSM) typically predict these compounds to be non-mutagenic (Ames negative) and free of developmental toxicity.

In vitro, the targeted "toxicity" (cytotoxicity) is achieved via the inhibition of VEGFR-2, which starves the tumor of its blood supply (anti-angiogenesis) and triggers intrinsic apoptosis. The inhibition of VEGFR-2 leads to the downregulation of survival proteins (Bcl-2) and the upregulation of pro-apoptotic proteins (BAX), culminating in caspase cascade activation [2].

G A Thieno[2,3-d]pyrimidine Derivative Binding B VEGFR-2 Inhibition (ATP-binding pocket) A->B C Downregulation of Survival Signals B->C D Upregulation of BAX & Downregulation of Bcl-2 C->D E Cytochrome C Release D->E F Caspase-9 & Caspase-3/7 Activation E->F G Apoptosis (G2/M Phase Arrest) F->G

VEGFR-2 Inhibition-Mediated Apoptotic Signaling Pathway.

Self-Validating Experimental Protocols

To ensure scientific integrity, the computational predictions must be validated using rigorous, self-validating in vitro assays. The following protocols include internal controls to rule out false positives.

Protocol A: In Vitro VEGFR-2 Kinase Inhibition Assay

This assay measures the direct enzymatic inhibition of VEGFR-2 by the synthesized derivatives.

  • Reagent Preparation: Prepare the kinase base buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Compound Dilution: Dissolve the thieno[2,3-d]pyrimidine derivative in 100% DMSO. Create a 3-fold serial dilution series. Self-Validation Step: Maintain a constant DMSO concentration (typically 1%) across all wells to ensure the solvent does not artificially inhibit the kinase.

  • Enzyme Incubation: Add recombinant human VEGFR-2 enzyme to the wells. Include a positive control (e.g., Sorafenib) and a negative control (DMSO vehicle only). Incubate for 15 minutes at room temperature to allow pre-binding.

  • Reaction Initiation: Add an ATP/substrate mixture to initiate the phosphorylation reaction.

  • Detection: After 60 minutes, add ADP-Glo™ Reagent to terminate the kinase reaction and deplete unconsumed ATP. Incubate for 40 minutes.

  • Quantification: Add Kinase Detection Reagent to convert ADP to ATP, generating a luminescent signal proportional to kinase activity. Read on a microplate luminometer. Calculate the IC50​ using non-linear regression analysis.

Protocol B: MTT Cytotoxicity Assay (MCF-7, HepG2, HCT-116)

This assay evaluates the anti-proliferative effect of the compounds on human cancer cell lines.

  • Cell Seeding: Harvest logarithmic-phase cancer cells (e.g., HepG2, MCF-7) and seed them into 96-well plates at a density of 1×104 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2​ atmosphere.

  • Treatment: Aspirate the medium and replace it with fresh medium containing varying concentrations of the test compounds (e.g., 0.1 to 100 µM). Self-Validation Step: Include a blank well (medium only, no cells) to subtract background absorbance, and a vehicle control well (cells + 0.1% DMSO) to establish 100% viability.

  • Incubation: Incubate the plates for 48 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours in the dark. Viable cells will reduce the yellow tetrazolium salt to purple formazan crystals via mitochondrial succinate dehydrogenase.

  • Solubilization: Carefully aspirate the medium and add 150 µL of DMSO to dissolve the formazan crystals. Agitate the plate on a shaker for 10 minutes.

  • Absorbance Reading: Measure the optical density (OD) at 570 nm using a microplate reader. Calculate cell viability relative to the vehicle control.

Conclusion

The 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine intermediate is a cornerstone in the rational design of targeted cancer therapeutics. By leveraging its highly reactive 4-chloro position, researchers can generate diverse libraries of kinase inhibitors. When paired with rigorous in silico ADMET screening and self-validating in vitro protocols, this scaffold offers a highly efficient pathway for discovering novel, safe, and potent anti-angiogenic agents.

References

  • Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents. Bioorganic Chemistry, 2021.[Link][1]

  • New Thieno[2,3-d]pyrimidines as Anticancer VEGFR-2 Inhibitors with Apoptosis Induction: Design, Synthesis, and Biological and In Silico Studies. Medicinal Chemistry, 2024.[Link][2]

  • Design, synthesis, anti-proliferative evaluation, docking, and MD simulation studies of new thieno[2,3-d]pyrimidines targeting VEGFR-2. RSC Advances, 2023.[Link][3]

Sources

Methodological & Application

Application Note: Synthesis and Analytical Validation of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine

Author: BenchChem Technical Support Team. Date: April 2026

Target Compound: 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine CAS Registry Number: 401511-19-1 Molecular Formula: C₁₁H₁₃ClN₂S Application Focus: Advanced Heterocyclic Building Blocks, Kinase Inhibitor Scaffolds

Introduction and Pharmacological Relevance

The thieno[2,3-d]pyrimidine scaffold is a privileged structure in modern medicinal chemistry, serving as a highly effective bioisostere of the purine ring system[1]. By mimicking the adenine core of ATP, derivatives of this class have demonstrated potent competitive inhibition against various receptor tyrosine kinases. Specifically, 2,5,6-substituted 4-chlorothieno[2,3-d]pyrimidines are critical electrophilic intermediates used to synthesize libraries of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and FMS-like tyrosine kinase 3 (FLT3) inhibitors [2][3].

The compound 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine (CAS: 401511-19-1) features a lipophilic 2-propyl chain and 5,6-dimethyl substitution, which optimally fill the hydrophobic pockets of kinase hinge regions. The reactive C4-chlorine serves as a functionalization handle for subsequent S_NAr (nucleophilic aromatic substitution) or Suzuki-Miyaura cross-coupling reactions to introduce diverse pharmacophores.

Pathway Ligand VEGF Ligand Receptor VEGFR-2 (Kinase Domain) Ligand->Receptor Binds PLCg PLC-gamma Receptor->PLCg Phosphorylates MAPK RAS/RAF/MEK/ERK Receptor->MAPK Activates Inhibitor Thienopyrimidine Derivative Inhibitor->Receptor Competitively Inhibits Angiogenesis Tumor Angiogenesis & Cell Proliferation PLCg->Angiogenesis MAPK->Angiogenesis

Simplified VEGFR-2 signaling pathway targeted by thienopyrimidine derivatives.

Mechanistic Rationale and Synthetic Strategy

To ensure high yield and purity, the synthesis is broken down into three distinct, self-validating stages.

  • Thiophene Core Construction (Gewald Reaction): The synthesis initiates with a multicomponent Gewald reaction. Morpholine is selected as the base because its pKa is perfectly tuned to drive the Knoevenagel condensation between 2-butanone and ethyl cyanoacetate without promoting excessive side-product formation. Subsequent elemental sulfur insertion and cyclization yield the 2-aminothiophene core.

  • Pyrimidine Ring Annulation: The introduction of the 2-propyl group and the pyrimidine ring is achieved via acylation with butyryl chloride, followed by cyclization using ammonium acetate. The ammonium acetate acts as both a nitrogen source and an acid catalyst, driving the dehydration and thermodynamically favorable aromatization into the pyrimidin-4(3H)-one.

  • Electrophilic Chlorination: The final step utilizes phosphorus oxychloride (POCl₃) catalyzed by N,N-Dimethylformamide (DMF) [4]. The causality behind adding DMF is the in-situ generation of the highly electrophilic Vilsmeier-Haack reagent (chloromethyleneiminium ion). This intermediate rapidly activates the C4-hydroxyl tautomer, converting it into a phosphorodichloridate leaving group, which is subsequently displaced by a chloride ion.

SynthWorkflow SM 2-Butanone + Ethyl Cyanoacetate + Sulfur Gewald Gewald Reaction (Morpholine, EtOH) SM->Gewald Thiophene Ethyl 2-amino-4,5-dimethyl- thiophene-3-carboxylate Gewald->Thiophene Acylation 1. Butyryl Chloride 2. NH4OAc / AcOH Thiophene->Acylation Pyrimidinone 5,6-Dimethyl-2-propylthieno [2,3-d]pyrimidin-4(3H)-one Acylation->Pyrimidinone Chlorination POCl3 Chlorination (Catalytic DMF, Reflux) Pyrimidinone->Chlorination Product 4-Chloro-5,6-dimethyl-2-propyl thieno[2,3-d]pyrimidine Chlorination->Product

Synthetic workflow for 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine.

Quantitative Reagent Data

Table 1: Stoichiometry for Step 1 (Gewald Synthesis)
ReagentMW ( g/mol )EquivalentsAmountRole
2-Butanone72.111.07.21 gSubstrate
Ethyl Cyanoacetate113.111.011.31 gActive Methylene
Elemental Sulfur (S₈)32.061.03.21 gSulfur Source
Morpholine87.121.08.71 gBase/Catalyst
Ethanol (Absolute)46.07-50.0 mLSolvent
Table 2: Stoichiometry for Step 3 (Chlorination)
ReagentMW ( g/mol )EquivalentsAmountRole
Pyrimidin-4(3H)-one Intermediate222.301.02.22 gSubstrate
Phosphorus Oxychloride (POCl₃)153.3310.015.3 g (9.2 mL)Reagent/Solvent
N,N-Dimethylformamide (DMF)73.090.10.07 gCatalyst

Step-by-Step Experimental Protocols

Step 1: Synthesis of Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate

  • Initialization: Charge a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser with 2-butanone (7.21 g, 100 mmol), ethyl cyanoacetate (11.31 g, 100 mmol), and absolute ethanol (50 mL).

  • Catalysis: Add elemental sulfur (3.21 g, 100 mmol) to the suspension. Slowly add morpholine (8.71 g, 100 mmol) dropwise over 15 minutes. Caution: The addition of base initiates an exothermic reaction.

  • Propagation: Heat the mixture to 45–50 °C and stir continuously for 12 hours. The sulfur will gradually dissolve, and the solution will turn deep orange/red.

  • Isolation: Concentrate the solvent under reduced pressure. Pour the crude residue into ice-cold water (200 mL) and stir vigorously until a precipitate forms. Filter the solid, wash with cold water, and recrystallize from ethanol to yield the pure aminothiophene.

Step 2: Annulation to 5,6-Dimethyl-2-propylthieno[2,3-d]pyrimidin-4(3H)-one

  • Acylation: Dissolve the aminothiophene intermediate (100 mmol) in anhydrous dichloromethane (100 mL) containing pyridine (1.2 eq). Cool to 0 °C. Add butyryl chloride (1.2 eq) dropwise. Stir at room temperature for 2 hours. Wash with 1M HCl, then brine, dry over Na₂SO₄, and concentrate to yield the amide intermediate.

  • Cyclization: Dissolve the crude amide in glacial acetic acid (80 mL). Add ammonium acetate (5.0 eq).

  • Thermal Dehydration: Reflux the mixture at 120 °C for 6 hours. The high temperature and acidic environment drive the condensation of ammonia with the ester carbonyl, followed by ring closure.

  • Workup: Cool the mixture to room temperature and pour it onto crushed ice. The target pyrimidin-4(3H)-one will precipitate. Filter, wash with water, and dry under a vacuum.

Step 3: Chlorination to 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine

  • Vilsmeier-Haack Activation: In a dry, argon-purged 100 mL flask, suspend the pyrimidin-4(3H)-one (2.22 g, 10 mmol) in POCl₃ (9.2 mL, 100 mmol). Add 3-4 drops of anhydrous DMF.

  • Reflux: Heat the mixture to 105 °C (reflux) for 4 to 6 hours. The suspension will become a clear, dark solution as the starting material is consumed.

  • Quenching (Critical Safety Step): Cool the reaction to room temperature. Do not add water directly to the flask. Carefully transfer the mixture dropwise onto vigorously stirred crushed ice (200 g) to safely hydrolyze the excess POCl₃.

  • Neutralization & Extraction: Slowly neutralize the highly acidic aqueous mixture to pH 7-8 using saturated aqueous sodium bicarbonate (NaHCO₃). Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate. Purify via silica gel flash chromatography (Hexane:EtOAc 8:2) to yield the final product as a pale yellow to off-white solid.

Analytical Validation (Self-Validating Systems)

To ensure scientific integrity, the protocol incorporates self-validating analytical checkpoints:

  • TLC Monitoring: The transition from Step 2 to Step 3 is highly visible on TLC (Hexane:EtOAc 4:1). The starting pyrimidin-4(3H)-one is highly polar due to hydrogen bonding and stays near the baseline (R_f ~ 0.1). The chlorinated product (CAS: 401511-19-1) is highly lipophilic and migrates rapidly (R_f ~ 0.7) under UV 254 nm.

  • Infrared (IR) Spectroscopy: Successful cyclization (Step 2) is validated by the appearance of a strong lactam C=O stretch at ~1660 cm⁻¹. Successful chlorination (Step 3) is definitively proven by the complete disappearance of this C=O stretch and the N-H stretch, confirming the conversion of the oxo-tautomer to the chloro-aromatic system.

  • Mass Spectrometry (LC-MS): The final product must display a molecular ion peak[M+H]⁺ at m/z 241.0. Crucially, due to the natural abundance of the ³⁷Cl isotope, the spectrum must exhibit a characteristic 3:1 isotopic cluster at m/z 241 / 243. This isotopic signature acts as a built-in validation of successful halogenation.

References

  • Haiba, M. E., et al. "Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances." Bioorganic & Medicinal Chemistry, 2019. Available at:[Link]

  • El-Gaby, M. S. A., et al. "Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents." Bioorganic Chemistry, 2021. Available at: [Link]

  • Sureja, D., et al. "POCl3 catalyzed, one-step, solvent-free synthesis of some novel thieno[2,3-d]pyrimidin-4(3H)-one derivatives as antimicrobial agent." Semantic Scholar, 2016. Available at:[Link]

How to dissolve 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine for cell culture assays

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Dissolution and Handling Protocol for 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine in Cell Culture Assays

Executive Summary & Physicochemical Profiling

4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine (CAS: 401511-19-1) is a highly hydrophobic, halogenated heterocyclic small molecule. The thieno[2,3-d]pyrimidine core is a well-established bioisostere of the 4-aminoquinazoline scaffold, which serves as the foundational pharmacophore for numerous clinically approved tyrosine kinase inhibitors (e.g., gefitinib, erlotinib) and experimental anticancer agents[1][2].

While highly valuable for in vitro screening and target validation, the dissolution of this specific compound presents two distinct biochemical challenges: extreme hydrophobicity and high electrophilic reactivity at the C4 position.

Table 1: Physicochemical Properties & Handling Implications

PropertyValue / CharacteristicExperimental Implication
Molecular Weight 240.76 g/mol Required for accurate molarity calculations.
Formula C11H13ClN2SHighly lipophilic; completely insoluble in aqueous media.
Primary Solvent Anhydrous DMSORequires 100% organic solvent for master stock generation.
Chemical Reactivity Electrophilic C4-ChlorideHighly susceptible to nucleophilic aromatic substitution (SNAr) in serum.

Mechanistic Causality: Why Standard Dilution Fails

Standard in vitro protocols often involve diluting a DMSO stock directly into complete, serum-containing cell culture media. For 4-chloro-thieno[2,3-d]pyrimidines, this approach is fundamentally flawed due to two competing degradation pathways:

  • Nucleophilic Aromatic Substitution (SNAr): The 4-chloro substituent on the pyrimidine ring is an excellent leaving group. In biological media containing Fetal Bovine Serum (FBS), nucleophilic side chains of proteins (e.g., the ε-amino group of lysine or the thiol group of cysteine) and free amino acids can attack the C4 position via an SNAr mechanism[3][4]. Prolonged incubation in serum-rich media prior to cellular uptake will degrade the parent compound, leading to false-negative efficacy data or off-target toxicity.

  • Solvent-Induced Cytotoxicity: To force hydrophobic compounds into solution, researchers often inadvertently increase the final DMSO concentration. However, DMSO concentrations exceeding 0.1% (v/v) induce significant changes in cellular metabolism, alter membrane permeability, and can trigger apoptosis in sensitive cell lines, heavily confounding the assay's readout[5][6].

Reactivity A 4-Chloro-thieno[2,3-d]pyrimidine (Active Parent Compound) B Aqueous Media + Serum (H2O, Amines, Thiols) A->B Suboptimal Dilution F Target Engagement (Intracellular Kinase/Receptor) A->F Optimized Delivery (<0.1% DMSO, Rapid Transfer) C Precipitation (Hydrophobic Crash) B->C Direct 100x Dilution D SNAr Reaction (Nucleophilic Attack on C4) B->D Prolonged Serum Exposure E Loss of Efficacy / Confounding Toxicity C->E D->E

Mechanistic pathways of 4-chloro-thieno[2,3-d]pyrimidine degradation vs. successful target engagement.

Experimental Protocol: Master Stock Preparation

To preserve the integrity of the C4-chloride bond, the master stock must be protected from ambient moisture, which can drive slow hydrolysis to a 4-hydroxy/oxo derivative over time.

Step-by-Step Methodology:

  • Equilibration: Allow the lyophilized powder to equilibrate to room temperature in a desiccator before opening the vial to prevent condensation.

  • Solvent Selection: Use only sterile, anhydrous Dimethyl Sulfoxide (DMSO) (≥99.9% purity). Do not use standard laboratory-grade DMSO, which readily absorbs atmospheric moisture.

  • Dissolution: Calculate the volume required for a 10 mM or 50 mM master stock. Add the anhydrous DMSO directly to the vial.

    • Calculation Example: To formulate a 10 mM stock from 5 mg of compound (MW 240.76), add exactly 2.07 mL of anhydrous DMSO.

  • Agitation: Vortex the vial for 30–60 seconds. If the solution is not completely clear, sonicate in a water bath at room temperature for 2–5 minutes until optically transparent.

  • Aliquoting & Storage: Divide the master stock into single-use aliquots (e.g., 20–50 µL) in amber microcentrifuge tubes. Purge the tubes with Argon or Nitrogen gas before sealing to displace oxygen and moisture. Store at -80°C. Strictly avoid repeated freeze-thaw cycles.

Experimental Protocol: Working Solution & Media Addition

To prevent compound precipitation and minimize SNAr degradation, the transition from 100% organic solvent to 100% aqueous media must be staged, and the final DMSO concentration must be strictly maintained at ≤0.1%[5][6].

Step-by-Step Methodology:

  • Serial Dilution in DMSO: Perform all initial serial dilutions (e.g., for an IC50 dose-response curve) in 100% anhydrous DMSO. This ensures the compound remains fully soluble and chemically stable during the dilution phase. The target concentration at this stage should be 1000x the final desired assay concentration.

  • Intermediate Aqueous Dilution (Serum-Free): Immediately before treating the cells, create a 10x intermediate solution by diluting the 1000x DMSO stock 1:100 into serum-free media or sterile PBS.

    • Causality: Using serum-free media prevents immediate nucleophilic attack by serum proteins[3].

    • Action: Pipette vigorously up and down to prevent localized precipitation. The solution must remain optically clear.

  • Final Addition to Cell Culture: Transfer 1 volume of the 10x intermediate solution to 9 volumes of the complete culture media already present in the assay plate (e.g., add 10 µL of intermediate to 90 µL of media in a 96-well plate).

    • Result: The final compound concentration is 1x, and the final DMSO concentration is exactly 0.1%.

Workflow A Master Stock (1000x) 100% DMSO B Serial Dilutions (Dose Curve) 100% DMSO A->B Dilute in Solvent C Intermediate Dilution (10x) Serum-Free Media B->C 1:100 Dilution (Rapid Mix) D Final Assay Well (1x) Complete Media C->D 1:10 Dilution (Final DMSO 0.1%)

Optimized serial dilution workflow to prevent precipitation and limit DMSO toxicity.

Quality Control & Troubleshooting

A self-validating assay requires strict controls. Always include a Vehicle Control (0.1% DMSO in media) to baseline cellular viability and ensure the solvent is not driving the observed phenotype.

Table 2: Troubleshooting Matrix

ObservationMechanistic CauseCorrective Action
Turbidity/Cloudiness in intermediate dilution Compound precipitation due to localized hydrophobicity.Ensure rapid mixing (vortexing) during the 1:100 dilution step. Warm media to 37°C prior to addition.
Loss of compound efficacy over time Hydrolysis or SNAr of the 4-chloro group in aqueous media.Prepare intermediate aqueous dilutions immediately (<5 mins) before adding to the cells.
High toxicity in Vehicle Control wells DMSO concentration exceeds cellular tolerance threshold.Recalculate dilutions to ensure final DMSO is ≤0.1%. Verify pipetting accuracy.
Inconsistent IC50 replicates Freeze-thaw degradation of the master stock.Use single-use, Argon-purged aliquots stored at -80°C.

References

  • [1] Synthesis and Cytotoxic Evaluation of Novel Benzimidazole Fused C... Ingenta Connect.

  • [2] Design, synthesis and biological evaluation of a new thieno[2,3-d]pyrimidine-based urea derivative... Taylor & Francis.

  • [5] Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines... MDPI.

  • [6] Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. MDPI.

  • [3] Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions. PMC / NIH.

  • [4] 4-Chloro-6-ethoxy-2-(methylthio)pyrimidine. MDPI.

Sources

Application Note: HPLC Method Development and Validation for 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Physicochemical Profiling

Thienopyrimidine derivatives, particularly 4-chloro-substituted variants like 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine (CAS: 401511-19-1), serve as critical intermediates in the synthesis of kinase inhibitors, microtubule targeting agents, and folate receptor-selective anticancer drugs[1][2]. Developing a robust High-Performance Liquid Chromatography (HPLC) method for this compound requires translating its molecular architecture into chromatographic parameters.

Field-Proven Insight: As a 4-chloro-substituted heterocycle, this compound is a reactive electrophile susceptible to slow hydrolysis into its 4-oxo (4-hydroxy) derivative upon prolonged exposure to aqueous environments[3]. A well-developed Reversed-Phase HPLC (RP-HPLC) method must possess the resolving power to separate the highly lipophilic parent compound from its more polar hydrolysis degradant, which will elute significantly earlier on a C18 stationary phase.

HPLC_Workflow A 1. Physicochemical Profiling Analyte: Highly Lipophilic pKa: Weakly Basic N UV Max: ~245 nm B 2. Column Selection C18 (150 x 4.6 mm, 5 µm) End-capped to prevent tailing A->B C 3. Mobile Phase Optimization Organic: Acetonitrile (High Elution) Aqueous: 0.1% Formic Acid (pH 2.7) B->C D 4. Chromatographic Testing Isocratic (80:20 ACN:H2O) or Gradient Elution C->D E 5. Method Validation Linearity, Precision, Accuracy, LOD/LOQ (ICH Q2) D->E

Figure 1: Step-by-step HPLC method development workflow for thienopyrimidine derivatives.

Rational Method Design: The Causality of Choices

Column Selection

Given the high lipophilicity imparted by the propyl chain, dimethyl groups, and the chloro substituent, RP-HPLC is mandatory. A standard C18 column provides the necessary hydrophobic surface area to retain the molecule[4]. Causality: End-capped C18 stationary phases are explicitly required to prevent secondary ion-exchange interactions between the weakly basic pyrimidine nitrogens and residual silanols, which would otherwise cause severe peak tailing.

Mobile Phase Optimization

To elute this highly retained hydrophobic compound, a strong organic modifier is required. Acetonitrile (ACN) is preferred over methanol due to its lower viscosity and superior elution strength for aromatic halogens[4]. Causality: The addition of 0.1% Formic Acid (FA) to the aqueous phase buffers the system at ~pH 2.7. This acidic environment ensures that any residual silanols on the silica backbone remain fully protonated (neutralized), eliminating secondary electrostatic interactions and sharpening the chromatographic peak[1][3].

Detector Wavelength Selection

Photodiode Array (PDA) or UV-Vis detection is optimal. The conjugated thienopyrimidine bicyclic system exhibits strong π−π∗ transitions, with optimal absorbance maxima typically observed between 243 nm and 245 nm[2][4].

Table 1: Optimized Chromatographic Conditions
ParameterSpecificationScientific Rationale
Column C18, 150 mm × 4.6 mm, 5 µm (End-capped)Maximizes hydrophobic retention; end-capping minimizes secondary silanol interactions.
Mobile Phase A 0.1% Formic Acid in Ultrapure WaterLowers pH to ~2.7, suppressing ionization of residual column silanols.
Mobile Phase B 100% Acetonitrile (HPLC Grade)Strong organic modifier necessary for eluting highly lipophilic molecules.
Elution Mode Isocratic (20% A / 80% B)Provides rapid elution while maintaining sufficient retention factor ( k′ ).
Flow Rate 1.0 mL/minStandard flow for 4.6 mm ID columns, optimizing the Van Deemter curve.
Column Temp. 30 °CReduces mobile phase viscosity and improves mass transfer kinetics.
Detection UV at 245 nmCorresponds to the primary chromophore of the thienopyrimidine core[2].
Injection Vol. 10 µLPrevents column overloading while maintaining adequate signal-to-noise sensitivity.

Experimental Protocols: Step-by-Step Execution

Sample_Prep S1 Weigh / Aliquot Sample S2 Add Acetonitrile (Solubilize Lipophilic Core) S1->S2 S3 Vortex & Sonicate (5 minutes) S2->S3 S4 Centrifuge (10,000 rpm, 5 min) S3->S4 S5 Filter (0.22 µm PTFE) into HPLC Vial S4->S5

Figure 2: Sample preparation and extraction protocol for lipophilic thienopyrimidines.

Phase 1: Solvent & Standard Preparation

  • Mobile Phase Preparation:

    • Aqueous Phase (A): Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of ultrapure water (18.2 MΩ·cm). Filter through a 0.22 µm nylon membrane.

    • Organic Phase (B): Utilize HPLC-grade Acetonitrile.

    • Degassing: Degas both solvents via ultrasonication for 10 minutes to prevent micro-bubble formation in the pump heads.

  • Standard Preparation:

    • Stock Solution (1 mg/mL): Weigh exactly 10.0 mg of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine reference standard into a 10 mL volumetric flask. Crucial Step: Dissolve entirely in 5 mL of Acetonitrile prior to adding any aqueous diluent, as the compound is highly insoluble in water. Sonicate for 5 minutes, then make up to volume with Acetonitrile.

    • Working Solutions: Dilute the stock solution with the mobile phase (e.g., 1, 5, 10, 25, 50, 100 µg/mL) to construct the calibration curve.

Phase 2: Sample Extraction (For Reaction Monitoring or Bioanalysis)

  • Extraction: To ensure complete solubilization of the lipophilic analyte from complex matrices, perform a protein precipitation or matrix extraction using neat Acetonitrile[4].

  • Clarification: Vortex the mixture for 1 minute, then centrifuge at 10,000 rpm for 5 minutes to pellet insoluble matrix components.

  • Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter directly into an HPLC vial. Causality: PTFE is chemically compatible with high-organic solvents like Acetonitrile, whereas standard cellulose acetate filters would dissolve and ruin the injection.

Self-Validating System Architecture (ICH Q2 Guidelines)

To guarantee trustworthiness, the analytical protocol must validate itself during every run. This is achieved by embedding System Suitability Tests (SST) and rigorous validation criteria into the sequence.

  • The Gatekeeper (SST): Before any sample is analyzed, inject the 50 µg/mL standard six times. The system is only deemed "fit for purpose" if the Relative Standard Deviation (RSD) of the peak area is ≤ 2.0%, the tailing factor ( T ) is strictly between 0.9 and 1.2, and theoretical plates ( N ) exceed 5000.

  • Sensitivity Verification: For thienopyrimidines monitored under UV at 245 nm, the Limit of Quantification (LOQ) is typically in the low ng/mL range (e.g., ~23.69 ng/mL)[4].

Table 2: Method Validation Acceptance Criteria
Validation ParameterMethodologyStrict Acceptance Criteria
System Suitability 6 replicate injections of 50 µg/mL standardArea RSD ≤ 2.0%, Tailing Factor 0.9–1.2, N > 5000
Linearity 5 concentration levels (1 to 100 µg/mL)Correlation coefficient ( R2 ) ≥ 0.999
Accuracy (Recovery) Matrix spiked at 50%, 100%, 150% levelsMean recovery strictly between 98.0% and 102.0%
Precision 6 independent sample preparationsRSD of calculated concentration ≤ 2.0%
Sensitivity Signal-to-Noise (S/N) evaluationLOD (S/N ≥ 3), LOQ (S/N ≥ 10)

References

  • Vanarote D.S., et al. "Determination of 4-Chloro-2-chloromethyl-5-(4-chlorophenyl)thieno[2,3-d]-pyrimidine in Rabbit Serum by HPLC and its Application in a Pharmacokinetic Study". Indian Journal of Pharmaceutical Education and Research. URL: [Link]

  • Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents. MDPI. URL: [Link]

  • Multitargeted 6-Substituted Thieno[2,3-d]pyrimidines as Folate Receptor-Selective Anticancer Agents that Inhibit Cytosolic and Mitochondrial One-Carbon Metabolism. PMC. URL:[Link]

Sources

Application Note: NMR Structural Elucidation of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Structural Biologists, and Preclinical Drug Development Professionals Document Type: Advanced Characterization Protocol & Reference Data

Executive Summary & Pharmacological Context

The thieno[2,3-d]pyrimidine scaffold is a highly privileged pharmacophore in modern drug discovery, frequently serving as a bioisostere for quinazolines and purines. Molecules bearing this core are heavily investigated as tyrosine kinase inhibitors (e.g., EGFR, FLT3) [1], phosphodiesterase (PDE4) inhibitors [2], and epigenetic modulators (BRD4/HDAC dual inhibitors) [3].

4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine (CAS: 401511-19-1) is a critical synthetic intermediate and building block. The reactive 4-chloro position acts as an electrophilic hub for nucleophilic aromatic substitution ( SN​Ar ) to append various pharmacophores (e.g., anilines, piperidines), while the highly lipophilic 5,6-dimethyl and 2-propyl groups govern the molecule's spatial orientation within hydrophobic binding pockets [4].

Due to the dense array of quaternary carbons within the fused heteroaromatic core, rigorous structural verification via multi-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy is mandatory before utilizing this intermediate in downstream library synthesis.

Physicochemical & Structural Profile

Before initiating NMR experiments, understanding the physicochemical nature of the analyte is essential for solvent selection and relaxation delay optimization.

PropertyValue / Description
Chemical Name 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine
CAS Registry Number 401511-19-1
Molecular Formula C11​H13​ClN2​S
Molecular Weight 240.75 g/mol
Structural Features Fused bicyclic core, 6 quaternary carbons, 3 aliphatic chains
Solubility Profile Highly lipophilic; soluble in CDCl3​ , CH2​Cl2​ , and DMSO

Analytical Strategy & Protocol Causality (E-E-A-T)

The Causality of Solvent Selection

While DMSO- d6​ is standard for many pharmaceutical end-products, CDCl3​ is explicitly chosen for this intermediate. The molecule's high lipophilicity ensures rapid and complete dissolution in CDCl3​ . More importantly, CDCl3​ prevents the viscosity-induced line broadening often observed with hydrophobic molecules in DMSO, ensuring high-resolution multiplet splitting for the 2-propyl chain.

The Self-Validating Protocol Design

Every protocol described herein operates as a self-validating system :

  • Stoichiometric Validation: The 1D 1H NMR acts as the primary quantitative baseline. The integral ratios of the propyl and methyl groups must strictly follow a 3:2:2:3:3 pattern. Any deviation instantly flags sample degradation or residual starting materials.

  • Artifact Elimination: The 2D HSQC experiment serves as an internal cross-check for the 1D 13C spectrum. By mapping direct C-H bonds, any unmapped aliphatic 13C signals can be confidently dismissed as solvent impurities or artifacts.

  • Core Elucidation: The thieno[2,3-d]pyrimidine core contains six quaternary carbons ( C2​,C4​,C4a​,C5​,C6​,C7a​ ). 1D 13C NMR alone cannot assign these. The 2D HMBC leverages 2-bond and 3-bond J -couplings to bridge the isolated proton spin systems (the methyls and the propyl group) to the "silent" heteroaromatic core, mathematically proving the regiochemistry.

Experimental Methodologies

Sample Preparation (Quality Control Step)

  • Weigh precisely 15.0 mg of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine.

  • Dissolve the compound in 0.6 mL of high-purity CDCl3​ (containing 0.03% v/v Tetramethylsilane, TMS) in a clean glass vial.

  • Vortex for 30 seconds to ensure complete dissolution.

  • Transfer the solution into a standard 5 mm NMR tube using a glass Pasteur pipette.

  • QC Check: Visually inspect the tube against a light source. The solution must be completely clear. Particulates will cause magnetic field inhomogeneities (shimming failures).

NMR Acquisition Parameters (400 MHz Spectrometer)

Note: Ensure the probe is tuned and matched to the specific sample, and 3D shimming is performed until the CHCl3​ residual peak width at half-height is < 1.0 Hz.

  • 1D 1H NMR:

    • Pulse Angle: 30°

    • Number of Scans (NS): 16

    • Relaxation Delay (D1): 1.5 s (sufficient for aliphatic protons).

    • Spectral Width: 12 ppm.

  • 1D 13C{1H} NMR:

    • Pulse Angle: 30°

    • Number of Scans (NS): 1024 (Required due to the 6 quaternary carbons lacking NOE enhancement).

    • Relaxation Delay (D1): 2.0 s.

    • Decoupling: WALTZ-16 sequence.

  • 2D COSY (Gradient-Selected):

    • Data Matrix: 2048×128 increments.

    • NS: 4 per increment.

  • 2D HSQC (Multiplicity-Edited):

    • Optimized for 1JCH​=145 Hz.

    • NS: 8 per increment; 256 t1​ increments.

  • 2D HMBC:

    • Optimized for long-range coupling nJCH​=8 Hz.

    • NS: 16 per increment; 256 t1​ increments.

Mechanistic Workflow Visualization

The following diagram illustrates the logical flow of the 2D NMR structural elucidation strategy, demonstrating how each experiment builds upon the last to confirm the molecular architecture.

NMR_Workflow Prep Sample Prep & QC (CDCl3 + TMS) OneD 1D NMR (1H, 13C) Quantify & Identify Functional Groups Prep->OneD Proceed if clear COSY 2D COSY (1H-1H) Map Propyl Chain Spin System OneD->COSY Aliphatic signals HSQC 2D HSQC (1H-13C) Assign Direct C-H Pairs OneD->HSQC Carbon mapping HMBC 2D HMBC (1H-13C) Elucidate Quaternary Core Regiochemistry COSY->HMBC Sub-structures HSQC->HMBC Assigned C-H pairs Struct Final Structure Validation Thieno[2,3-d]pyrimidine HMBC->Struct Quaternary linkage

Fig 1: Logical 2D NMR structural elucidation workflow for thieno[2,3-d]pyrimidine derivatives.

Quantitative Data Presentation

The tables below summarize the expected chemical shifts, multiplicities, and 2D correlations for 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine.

Table 1: 1H NMR Assignments (400 MHz, CDCl3​ )
PositionChemical Shift ( δ , ppm)MultiplicityCoupling Constant ( J , Hz)IntegrationAssignment
3′ (Propyl) 0.98Triplet (t)7.43H −CH2​CH2​CH3​
2′ (Propyl) 1.85Sextet (h)7.42H −CH2​CH2​CH3​
1′ (Propyl) 2.95Triplet (t)7.42H −CH2​CH2​CH3​
5-Methyl 2.45Singlet (s)-3HThiophene C5​−CH3​
6-Methyl 2.50Singlet (s)-3HThiophene C6​−CH3​
Table 2: 13C NMR and 2D Correlation Assignments (100 MHz, CDCl3​ )
Position δ (ppm)TypeHSQC Correlation ( 1H )Key HMBC Correlations ( 1H→13C )
C3′​ 13.8 CH3​ 0.98 H2′​ (2-bond), H1′​ (3-bond)
C2′​ 22.1 CH2​ 1.85 H3′​ (2-bond), H1′​ (2-bond)
C1′​ 40.2 CH2​ 2.95 H2′​ (2-bond), H3′​ (3-bond)
5−CH3​ 13.2 CH3​ 2.45 6−CH3​ (weak), C5​ (2-bond)
6−CH3​ 14.6 CH3​ 2.50 5−CH3​ (weak), C6​ (2-bond)
C4a​ 126.5 Cq​ - 5−CH3​ (3-bond)
C5​ 128.4 Cq​ - 5−CH3​ (2-bond), 6−CH3​ (3-bond)
C6​ 134.2 Cq​ - 6−CH3​ (2-bond), 5−CH3​ (3-bond)
C4​ (C-Cl) 153.8 Cq​ --
C2​ 165.4 Cq​ - H1′​ (2-bond), H2′​ (3-bond)
C7a​ 168.1 Cq​ --

Note: The definitive assignment of the C5​ and C6​ methyl groups relies heavily on the HMBC correlations to the bridgehead carbon C4a​ . The 5−CH3​ protons will show a strong 3-bond correlation to C4a​ , whereas the 6−CH3​ protons will not, firmly establishing the regiochemistry of the thiophene ring substituents.

References

  • Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction.MDPI.
  • Novel thieno[2,3-d]pyrimidines: their design, synthesis, crystal structure analysis and pharmacological evaluation.Organic & Biomolecular Chemistry (RSC Publishing).
  • Discovery of Thieno[2,3-d]pyrimidine-Based Hydroxamic Acid Derivatives as Bromodomain-Containing Protein 4/Histone Deacetylase Dual Inhibitors Induce Autophagic Cell Death in Colorectal Carcinoma Cells.Journal of Medicinal Chemistry (ACS Publications).
  • Radioprotective and Antitumor Activity of Some Novel Amino Acids and Imidazoles Containing Thieno[2,3-d]pyrimidine Moiety.Taylor & Francis.

Application Notes and Protocols for In Vivo Dosing of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine in Murine Models

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Navigating the Preclinical Path for a Novel Thienopyrimidine Derivative

The journey of a novel chemical entity from the bench to potential clinical application is a meticulous process, with in vivo studies in animal models serving as a critical milestone.[1][2][3] Murine models, in particular, are indispensable tools in drug discovery for evaluating the pharmacokinetics, safety, and efficacy of investigational compounds due to their physiological similarities to humans.[3] This guide provides a comprehensive framework for the in vivo dosing of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine, a novel compound belonging to the thienopyrimidine class. Thienopyrimidines have garnered significant interest for their diverse pharmacological activities, including potential as anti-infective agents and kinase inhibitors.[4][5]

Given that novel thienopyrimidine derivatives can exhibit poor aqueous solubility, a significant hurdle in achieving systemic exposure, this document places a strong emphasis on formulation development as a foundational step.[6][7] The subsequent protocols for various administration routes are detailed with the underlying scientific rationale to ensure robust and reproducible outcomes. Adherence to institutional and national guidelines for the ethical care and use of laboratory animals, such as the ARRIVE guidelines, is paramount for all procedures outlined herein.[8]

Part 1: Formulation Development for a Poorly Soluble Compound

The bioavailability of a poorly soluble compound is often limited by its dissolution rate. Therefore, developing an appropriate formulation is a critical first step to ensure adequate systemic exposure in murine models. The selection of a suitable vehicle is crucial and should be guided by the physicochemical properties of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine and the intended route of administration.

Initial Solubility Assessment

A preliminary assessment of the compound's solubility in a panel of pharmaceutically acceptable vehicles is recommended. This will inform the selection of the most appropriate formulation strategy.

Protocol: Small-Scale Solubility Screen

  • Weigh 1-2 mg of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine into individual microcentrifuge tubes.

  • Add a small, precise volume (e.g., 100 µL) of each test vehicle to the respective tubes.

  • Vortex the tubes vigorously for 1-2 minutes.

  • Place the tubes on a rotator at room temperature for 1-2 hours to facilitate dissolution.

  • Centrifuge the tubes at high speed (e.g., >10,000 x g) for 10 minutes to pellet any undissolved compound.

  • Visually inspect the supernatant for clarity. A clear solution indicates good solubility at that concentration.

  • For a more quantitative assessment, analyze the concentration of the compound in the clear supernatant using a suitable analytical method (e.g., HPLC-UV).

Common Formulation Strategies

Based on the initial solubility screen, one or a combination of the following strategies can be employed to enhance the solubility and bioavailability of the compound.

  • Co-solvents: For compounds with some degree of solubility in organic solvents, a co-solvent system can be used. Common co-solvents include Dimethyl Sulfoxide (DMSO), Polyethylene Glycol 400 (PEG400), and ethanol.[9][10] It is critical to minimize the percentage of organic solvent to avoid vehicle-induced toxicity.[9][10]

  • Surfactants: Surfactants can increase solubility by forming micelles that encapsulate the hydrophobic drug molecules.[11][12] Tween 80 and Solutol HS-15 are commonly used non-ionic surfactants in preclinical formulations.[11][13]

  • Cyclodextrins: Cyclodextrins, such as Hydroxypropyl-β-cyclodextrin (HP-β-CD), can form inclusion complexes with poorly soluble drugs, thereby increasing their aqueous solubility.[10][11]

  • Nanosuspensions: Reducing the particle size of the compound to the nanometer range can significantly increase its surface area and dissolution rate.[14][15] This can be achieved through techniques like wet milling or high-pressure homogenization.

Recommended Vehicle Compositions

The following table provides examples of vehicle compositions that can be evaluated for 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine. The final selection should be based on the compound's solubility, stability in the vehicle, and tolerability in the animal model.

Formulation Type Composition Considerations
Aqueous Solution with Co-solvent 5-10% DMSO, 30-40% PEG400 in Saline or WaterSuitable for compounds with moderate solubility in organic solvents. Monitor for potential vehicle toxicity.[9]
Surfactant-based Formulation 2-10% Tween 80 in Saline or WaterEffective for highly lipophilic compounds. Can enhance absorption.
Cyclodextrin Formulation 20-40% HP-β-CD in WaterCan significantly increase aqueous solubility. May be suitable for intravenous administration.
Suspension 0.5-1% Carboxymethylcellulose (CMC) with 0.1-0.25% Tween 80 in WaterFor compounds that cannot be fully solubilized. Particle size should be minimized to ensure homogeneity and prevent needle clogging.

Part 2: In Vivo Dosing Protocols in Murine Models

The choice of administration route depends on the study's objective, such as determining oral bioavailability or assessing efficacy via systemic delivery. The following are detailed protocols for common administration routes in mice.

Oral Gavage (PO)

Oral gavage is used to administer a precise volume of a substance directly into the stomach.[16][17]

Materials:

  • Appropriately sized gavage needles (e.g., 18-20 gauge for adult mice) with a rounded tip.[16]

  • Syringes

  • Animal scale

Protocol:

  • Animal Weighing and Dose Calculation: Weigh each mouse accurately and calculate the required dosing volume. The maximum recommended volume for oral gavage in mice is 10 mL/kg.[16][17][18]

  • Gavage Needle Measurement: Measure the appropriate insertion depth by holding the gavage needle alongside the mouse, with the tip at the corner of the mouth and the end at the last rib. Mark this length on the needle.[18][19]

  • Animal Restraint: Gently but firmly restrain the mouse by scruffing the neck and back to immobilize the head. The head and body should be in a straight line.[20]

  • Needle Insertion: Insert the gavage needle into the diastema (gap between the incisors and molars) and gently advance it along the upper palate towards the esophagus. The mouse should swallow the needle as it is advanced.[18][20] Do not force the needle if resistance is met.

  • Substance Administration: Once the needle is at the predetermined depth, administer the substance slowly and smoothly.[19]

  • Needle Withdrawal: Gently remove the needle in the same path it was inserted.

  • Post-Dosing Monitoring: Return the mouse to its cage and monitor for any signs of distress, such as labored breathing, for at least 10 minutes.[16][17]

Intraperitoneal (IP) Injection

Intraperitoneal injection allows for rapid absorption of a substance into the systemic circulation.

Materials:

  • Sterile syringes

  • Sterile needles (e.g., 25-27 gauge)[21]

  • 70% Isopropyl alcohol swabs

Protocol:

  • Animal Weighing and Dose Calculation: Weigh each mouse and calculate the required injection volume. The maximum recommended volume for IP injection in mice is typically less than 10 ml/kg.[21]

  • Animal Restraint: Restrain the mouse with its ventral side up and head tilted slightly downwards. This allows the abdominal organs to shift forward, reducing the risk of injury.[22]

  • Injection Site Identification: Identify the lower right or left quadrant of the abdomen, avoiding the midline to prevent puncture of the bladder or cecum.[21][22][23]

  • Needle Insertion: Insert the sterile needle (bevel up) at a 30-45 degree angle into the peritoneal cavity.[22]

  • Aspiration: Gently pull back on the syringe plunger to check for aspiration of blood or urine. If either is present, withdraw the needle and reinject at a different site with a new sterile needle and syringe.[23]

  • Substance Injection: If there is no aspirate, inject the substance smoothly.

  • Needle Withdrawal: Remove the needle and return the animal to its cage.

  • Post-Injection Monitoring: Observe the animal for any signs of discomfort or complications.[21]

Intravenous (IV) Injection (Tail Vein)

Intravenous injection provides 100% bioavailability and is often used for pharmacokinetic studies.

Materials:

  • Mouse restrainer

  • Heat source (e.g., heat lamp)

  • Sterile syringes (e.g., insulin syringes)

  • Sterile needles (e.g., 27-30 gauge)[24]

  • 70% Isopropyl alcohol swabs

Protocol:

  • Animal Weighing and Dose Calculation: Weigh the mouse and calculate the injection volume. For a bolus IV injection, the maximum recommended volume is 5 ml/kg.[24]

  • Animal Restraint and Vein Dilation: Place the mouse in a suitable restrainer. Warm the tail using a heat lamp or warm water to dilate the lateral tail veins, making them more visible.[24][25]

  • Injection Site Preparation: Clean the tail with an alcohol swab.

  • Needle Insertion: Starting from the distal part of the tail, insert the needle (bevel up) into one of the lateral tail veins at a shallow angle. The vein should be parallel to the needle.[24]

  • Substance Injection: If the needle is correctly placed, there will be no resistance, and the vein will blanch as the substance is injected.[26] If a bleb forms, the injection is subcutaneous; withdraw the needle and re-attempt at a more proximal site.[24]

  • Needle Withdrawal: After injection, withdraw the needle and apply gentle pressure to the injection site with gauze to prevent bleeding.[26]

  • Post-Injection Monitoring: Return the animal to its cage and monitor for any adverse reactions.

Part 3: Data Presentation and Visualization

Dosing Parameters Summary
Route of Administration Maximum Recommended Volume (Adult Mouse) Recommended Needle Size (Gauge)
Oral (PO) - Gavage 10 mL/kg[16][17][18]20-22 (with ball tip)[16]
Intraperitoneal (IP) < 10 mL/kg[21]25-27[21]
Intravenous (IV) - Tail Vein 5 mL/kg (bolus)[24]27-30[24]
Experimental Workflow Diagrams

Formulation_Development_Workflow cluster_0 Formulation Development Compound_Properties Characterize Physicochemical Properties of Compound Solubility_Screen Perform Solubility Screen in Various Vehicles Compound_Properties->Solubility_Screen informs Select_Strategy Select Formulation Strategy (Co-solvent, Surfactant, etc.) Solubility_Screen->Select_Strategy guides Optimize_Formulation Optimize Vehicle Composition Select_Strategy->Optimize_Formulation Stability_Tolerability Assess Formulation Stability and Animal Tolerability Optimize_Formulation->Stability_Tolerability

Caption: Workflow for formulation development.

In_Vivo_Dosing_Workflow cluster_1 In Vivo Dosing Protocol Animal_Prep Animal Acclimation and Weighing Dose_Calc Calculate Dosing Volume Animal_Prep->Dose_Calc Route_Selection Select Administration Route (PO, IP, IV) Dose_Calc->Route_Selection Dose_Admin Administer Compound Following Specific Protocol Route_Selection->Dose_Admin Post_Dose_Monitor Monitor Animal for Adverse Effects Dose_Admin->Post_Dose_Monitor Data_Collection Collect Samples for PK/PD Analysis Post_Dose_Monitor->Data_Collection

Caption: General workflow for in vivo dosing experiments.

References

  • Intraperitoneal (IP) Injection in Rats and Mice SOP - UBC Animal Care Services. (2014, May 15).
  • Mouse Models for Drug Discovery. Can New Tools and Technology Improve Translational Power? - PMC. (n.d.).
  • The Role of Mouse Models in Drug Discovery | Taconic Biosciences. (2025, March 20).
  • UBC ANIMAL CARE COMMITTEE TECH 03a – Intravenous Tail Vein Injections in the Adult Mouse SOP. (2020, December 15).
  • Oral Gavage In Mice and Rats - IACUC. (n.d.).
  • Which Mouse Model Is Right For Your Cancer & Drug Development Preclinical Studies? (2023, October 16).
  • Mouse Intraperitoneal (IP) administration Necessary Supplies Technique. (n.d.).
  • Intraperitoneal Injection in Mice | Animals in Science - Queen's University. (n.d.).
  • Murine Models: A Cornerstone of Translational Research - Charles River Laboratories. (n.d.).
  • Intravenous (IV) Tail Vein Injection in Mice and Rats - Research support. (n.d.).
  • Intraperitoneal Injection of Neonatal Mice - PMC. (n.d.).
  • Intravenous Injections in Neonatal Mice - PMC. (2014, November 11).
  • Standard Operating Procedure SOP Intraperitoneal injection of mice i.p. Injection This SOP replaces: Date: 26.11.14 Version - Institute of Laboratory Animal Science (LTK). (2018, August 6).
  • SOP: Mouse Oral Gavage - Virginia Tech. (2017, December 12).
  • Standard Operating Procedure SOP Intravenous injection of mice i.v. Injection This SOP replaces: Date: 26.11.14 Version - Institute of Laboratory Animal Science (LTK). (2019, August 21).
  • SOP: Mouse Intravenous Injections - Research and Innovation | Virginia Tech. (2017, December 12).
  • UBC ANIMAL CARE COMMITTEE TECH 09a - Oral Dosing (Gavage) in Adult Mice SOP. (2021, February 15).
  • Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK. (2024, March 15).
  • LAB_021 Oral Gavage in Mice and Rats - Research support. (n.d.).
  • SOP 7.8 - Gavage Techniques in Small Animals (Mice) - Queen's University. (2013, July 11).
  • The Importance of Murine Models in Determining In Vivo Pharmacokinetics, Safety, and Efficacy in Antimalarial Drug Discovery - MDPI. (2025, March 18).
  • Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs - Hilaris Publisher. (2024, May 29).
  • Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test - PubMed. (n.d.).
  • Evaluation of preclinical formulations for a poorly water-soluble compound - PubMed. (2016, September 10).
  • Redbook 2000: IV.C.3.a. Short-Term Toxicity Studies with Rodents | FDA. (2017, November 2).
  • Application Notes and Protocols for In Vivo Dosing of Novel Compounds in Rodent Models - Benchchem. (n.d.).
  • Insoluble drug delivery strategies: review of recent advances and business prospects - PMC. (n.d.).
  • Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs - Hilaris Publisher. (2024, May 29).
  • Guidelines for characterization of probes to be used in animals. (n.d.).
  • ARRIVE Guidelines: Home. (n.d.).
  • Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics and Toxicology. (n.d.).
  • PLANNING YOUR PRECLINICAL ASSESSMENT - Altasciences. (n.d.).
  • Vehicle development, pharmacokinetics and toxicity of the anti-invasive agent 4-fluoro-3',4',5'-trimethoxychalcone in rodents | PLOS One. (2018, February 22).
  • Influence of dosing vehicles on the preclinical pharmacokinetics of phenolic antioxidants. (n.d.).
  • Nonclinical Vehicle Use in Studies by Multiple Routes in Multiple Species - ResearchGate. (n.d.).
  • Thienopyrimidine: A Promising Scaffold to Access Anti-Infective Agents - PMC. (n.d.).
  • The Discovery and Development of Thienopyrimidines as Inhibitors of Helicobacter pylori that act through Inhibition of the Respiratory Complex I - PMC. (n.d.).
  • Discovery of a Novel Series of Thienopyrimidine as Highly Potent and Selective PI3K Inhibitors | ACS Medicinal Chemistry Letters. (2015, March 11).
  • The Discovery and Development of Thienopyrimidines as Inhibitors of Helicobacter pylori That Act through Inhibition of the Respiratory Complex I - PubMed. (2021, January 20).

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Troubleshooting & Optimization

Technical Support Center: Troubleshooting Aqueous Solubility of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the notorious solubility barriers associated with 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine (CAS: 401511-19-1) [1].

This compound features a highly planar, lipophilic thienopyrimidine core decorated with hydrophobic alkyl (dimethyl, propyl) and chloro substituents. This structural profile results in high crystal lattice energy and a high partition coefficient (LogP), making aqueous solvation thermodynamically unfavorable. The following Q&A and protocols will help you systematically troubleshoot and formulate this compound for in vitro and in vivo applications.

Part 1: Diagnostic FAQ – Understanding the Precipitation

Q: I prepared a 10 mM stock in 100% DMSO. When I dilute it into my assay buffer (pH 7.4), the compound immediately crashes out. Why is this happening? A: You are observing a failure of kinetic solubility [2]. When you transition a highly lipophilic compound from a low-dielectric solvent (DMSO) to a high-dielectric medium (aqueous buffer), the solution becomes rapidly supersaturated. Because water cannot favorably solvate the hydrophobic thienopyrimidine core, the molecules aggregate to minimize their exposed surface area, leading to rapid nucleation and precipitation (often as an amorphous solid) [3].

Q: How can I tell if my compound is truly dissolved or if it has just formed colloidal aggregates that might yield false positives in my assay? A: Visual inspection is insufficient. Thienopyrimidines often form sub-micron colloidal aggregates that scatter light but do not visibly precipitate. Self-Validating Protocol: To validate true dissolution, subject your final aqueous dilution to high-speed centrifugation (20,000 × g for 20 minutes) or filter it through a low-binding 0.22 µm PTFE membrane. Quantify the supernatant/filtrate via LC-MS/MS against a standard curve prepared in 100% organic solvent. If the concentration drops significantly compared to your nominal concentration, you have colloidal aggregates, not a true solution[2].

Q: Should I be measuring kinetic or thermodynamic solubility for this compound? A: It depends on your development stage. For early-stage high-throughput screening (HTS), kinetic solubility (DMSO stock diluted into buffer, measured at 2–4 hours) is standard. However, for lead optimization and formulation, you must determine thermodynamic solubility (adding crystalline powder directly to buffer and shaking for 24–72 hours to reach true equilibrium)[2, 4].

Part 2: Formulation Troubleshooting & Methodologies

If your compound is crashing out, you must alter the thermodynamics of the system. Below are three field-proven methodologies, ranging from simple biochemical assay fixes to advanced in vivo formulations.

Approach A: Co-Solvency (Best for In Vitro Biochemical Assays)

Causality: Co-solvents like PEG400 and surfactants like Tween-80 disrupt the hydrogen bond network of water, lowering the overall dielectric constant of the medium to better match the lipophilicity of the thienopyrimidine [5]. Step-by-Step Protocol:

  • Stock Preparation: Dissolve the compound in 100% DMSO to a concentration of 20 mM.

  • Vehicle Preparation: Prepare a vehicle consisting of 40% PEG400, 10% Tween-80, and 50% Assay Buffer.

  • Dropwise Addition: Place the vehicle on a vortex mixer at medium speed. Add the DMSO stock dropwise into the vortexing vehicle. Why? Rapid addition creates localized zones of high aqueous concentration, triggering irreversible nucleation. Dropwise addition ensures immediate dispersion.

  • Equilibration: Sonicate the mixture in a water bath for 10 minutes at room temperature to ensure micellar encapsulation.

Approach B: Cyclodextrin Inclusion Complexation (Best for Cell-Based / In Vivo Assays)

Causality: Hydroxypropyl-β-cyclodextrin (HP-β-CD) possesses a hydrophobic inner cavity and a hydrophilic exterior. The lipophilic 2-propyl and dimethyl groups of the thienopyrimidine insert into this cavity, shielding the hydrophobic core from water while the exterior hydroxyls maintain aqueous solubility [6]. Step-by-Step Protocol (Kneading Method):

  • Molar Ratio: Weigh the compound and HP-β-CD in a 1:2 molar ratio.

  • Wetting: Add a minimal volume of a 50:50 Water/Ethanol mixture to the HP-β-CD in a mortar to form a thick paste.

  • Mechanical Shear: Add the thienopyrimidine powder to the paste. Knead vigorously with a pestle for 45 minutes. Why? The mechanical shear forces, combined with the localized evaporation of ethanol, provide the thermodynamic driving force for the drug to enter the cyclodextrin cavity [6].

  • Drying & Milling: Dry the resulting complex in a vacuum oven at 40°C for 24 hours to remove residual solvents. Mill the dried solid and pass it through a 60-mesh sieve.

  • Reconstitution: Dissolve the sieved powder in your desired aqueous buffer.

Approach C: Polymeric Nano-Aggregates (Advanced Formulation)

Causality: For highly recalcitrant thienopyridines/pyrimidines, loading the drug into a polymer matrix (e.g., cholesteryl-poly(allylamine)) can increase aqueous solubility by up to three orders of magnitude by completely sequestering the drug within a hydrophobic polymeric core [7].

Part 3: Quantitative Data Presentation

The table below summarizes the expected solubility enhancements based on historical data for thienopyrimidine derivatives [5, 7].

Formulation StrategyExcipient SystemExpected Solubility RangePrimary Application
Unformulated PBS Buffer (pH 7.4)< 1 - 5 µg/mLBaseline / Reference
Co-Solvent System 5% DMSO + 40% PEG40050 - 250 µg/mLBiochemical Assays
Cyclodextrin Complex 20% w/v HP-β-CD1.0 - 3.5 mg/mLCell Assays / In Vivo
Polymer Matrix Cholesteryl-PAA> 5.0 mg/mLAdvanced In Vivo Dosing

Part 4: Workflows and Mechanisms

Below are the logical workflows for troubleshooting and formulating your compound.

G Start Compound Crashes in Aqueous Buffer CheckAssay Is organic solvent (DMSO) tolerable in your assay? Start->CheckAssay YesDMSO Yes (<5% tolerated) CheckAssay->YesDMSO NoDMSO No (Cellular / In vivo) CheckAssay->NoDMSO CoSolvent Use Co-Solvent System (DMSO / PEG400 / Tween) YesDMSO->CoSolvent Cyclo Cyclodextrin Complexation (HP-β-CD / SBE-β-CD) NoDMSO->Cyclo Polymer Polymer Nano-Aggregates (e.g., Cholesteryl-PAA) NoDMSO->Polymer Validate Validate via LC-MS after Centrifugation CoSolvent->Validate Cyclo->Validate Polymer->Validate

Figure 1: Decision tree for selecting the appropriate solubility enhancement strategy.

CD_Mech Drug Thienopyrimidine (Hydrophobic Core) Kneading Mechanical Kneading (Thermodynamic Drive) Drug->Kneading CD HP-β-Cyclodextrin (Hydrophobic Cavity) CD->Kneading Complex Inclusion Complex (Water Soluble) Kneading->Complex

Figure 2: Thermodynamic mechanism of cyclodextrin host-guest inclusion complexation.

References

  • Raytor. "Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures". Source: Raytor Analytical. URL: [Link]

  • Creative Bioarray. "Aqueous Solubility Assays". Source: Creative Bioarray. URL: [Link]

  • Hart ML, Do DP, Ansari RA, Rizvi SAA. "Brief Overview of Various Approaches to Enhance Drug Solubility". Source: Journal of Developing Drugs. URL: [Link]

  • Jafar M, Alshaer FI, Adrees FA. "Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs". Source: International Journal of Pharmaceutical and Phytopharmacological Research. URL: [Link]

  • Zafar A, Pilkington LI, Haverkate NA, et al. "Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents". Source: Molecules (MDPI). URL: [Link]

Technical Support Center: Handling & Storage of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine

Author: BenchChem Technical Support Team. Date: April 2026

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Welcome to the Application Science Support Center. This guide is engineered for drug development professionals and synthetic chemists working with 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine (CAS: 401511-19-1) . Because the thieno[2,3-d]pyrimidine core is a highly privileged pharmacophore for ATP-competitive kinase inhibitors[1], preserving the structural integrity of this intermediate is critical for downstream coupling reactions.

Below, you will find mechanistic explanations, troubleshooting FAQs, and a self-validating Standard Operating Procedure (SOP) to prevent hydrolytic degradation during storage.

Part 1: Mechanistic FAQ – Understanding the Degradation

Q: Why does 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine degrade so rapidly on the benchtop? A: The degradation is driven by the intrinsic electronic properties of the pyrimidine ring. The 4-position is highly electron-deficient due to the electron-withdrawing effects of the two adjacent nitrogen atoms and the chlorine substituent. This makes the C4-Cl bond a prime target for Nucleophilic Aromatic Substitution ( SN​Ar ). Ambient moisture (water) acts as a nucleophile, displacing the chloride ion to form a transient 4-hydroxy intermediate. This intermediate rapidly undergoes tautomerization into the thermodynamically stable thieno[2,3-d]pyrimidin-4(3H)-one derivative[1].

Degradation N1 4-Chloro-thienopyrimidine (Intact API) N2 Moisture Exposure (Nucleophilic Attack) N1->N2 + H2O N3 4-Hydroxy Intermediate (Transient) N2->N3 - HCl N4 Thienopyrimidin-4(3H)-one (Degraded Product) N3->N4 Tautomerization

Hydrolytic degradation pathway of 4-chloro-thienopyrimidines via nucleophilic attack.

Q: How can I analytically confirm if my batch has degraded? A: Hydrolysis alters the molecular structure in ways easily detectable by 1H -NMR. If your compound has degraded into the oxo-tautomer, you will observe the appearance of a broad singlet far downfield (typically between 11.5 ppm and 12.5 ppm), which corresponds to the new N-H proton of the pyrimidinone ring. Visually, while the pure compound is a white/off-white powder, moisture exposure often causes the powder to clump and take on a yellowish tint due to the formation of the μ 2-oxo-species[2].

Part 2: Quantitative Stability Profile

The following table summarizes the causal relationship between storage environments and the degradation kinetics of 4-chlorothienopyrimidines.

Storage ConditionAtmosphereTemperatureEstimated Purity (6 Months)Primary Degradant
Optimal UHP Argon-20°C> 99.5%None detected
Acceptable Dry Air (Desiccator)4°C96.0% - 98.0%Thienopyrimidin-4(3H)-one
Suboptimal Ambient Air (~40% RH)25°C< 85.0%Thienopyrimidin-4(3H)-one
Destructive High Humidity (75% RH)40°C< 40.0%Thienopyrimidin-4(3H)-one

Data synthesized from accelerated stability testing of moisture-sensitive halogenated heterocycles.

Part 3: Troubleshooting Guide

Issue: I stored the compound at -20°C, but LC-MS showed 15% degradation after three months. What went wrong? Root Cause: Temperature control alone is insufficient without atmospheric control. If a cold vial is opened on the benchtop, ambient moisture instantly condenses on the inner walls of the vial. When the vial is resealed and returned to the freezer without an argon purge, that trapped micro-condensation acts as a localized nucleophile, slowly hydrolyzing the C4-Cl bond even at sub-zero temperatures. Solution: Always allow the sealed vial to acclimate to room temperature inside a desiccator before opening.

Issue: Can I use standard plastic microcentrifuge tubes for aliquoting? Root Cause: No. Standard polypropylene tubes are gas-permeable over long durations. Oxygen and moisture will diffuse through the plastic walls, compromising the internal environment. Solution: You must use amber glass vials equipped with PTFE-lined screw caps. PTFE (Teflon) provides a chemically inert, impermeable barrier that maintains the argon blanket[3].

Part 4: Self-Validating Standard Operating Procedure (SOP)

To guarantee the integrity of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine, follow this step-by-step methodology. This protocol is designed as a self-validating system : by incorporating indicating desiccants at the secondary containment level, you create a visual fail-safe that flags environmental breaches before the chemical is compromised.

Step-by-Step Methodology:

  • Acclimation: Upon receiving the shipment on dry ice, do not open the primary container. Place the sealed container into a dry desiccator and allow it to reach room temperature (approx. 2 hours). This prevents thermal shock and condensation.

  • Inert Transfer: Transfer the unopened vial into a glovebox or an inflatable polyethylene isolation chamber (e.g., AtmosBag)[4].

  • Purge Cycle: Perform a series of 3 to 5 vacuum/inert gas purge cycles using Ultra-High Purity (UHP) Argon to ensure a strictly anhydrous environment[4].

  • Aliquoting: Divide the bulk powder into single-use quantities using amber glass vials. Causality: Single-use aliquots eliminate repeated freeze-thaw cycles and minimize the number of times the bulk batch is exposed to potential handling errors.

  • Sealing: Blanket the headspace of each vial with Argon and seal tightly with PTFE-lined caps.

  • Self-Validating Storage: Place the sealed vials into a secondary container (such as a gas-ported desiccator box) filled with fresh, blue indicating silica gel[3]. Store this secondary container at -20°C.

    • Validation Check: If the silica gel turns pink, the secondary seal has failed. You must immediately re-purge the system and replace the desiccant.

StorageWorkflow S1 Receive Compound (Acclimate to RT in Desiccator) S2 Transfer to Glovebox (UHP Argon Atmosphere) S1->S2 S3 Aliquot into Amber Vials (Single-Use Quantities) S2->S3 S4 Argon Blanket & Seal (PTFE-lined Caps) S3->S4 S5 Store at -20°C (Secondary Desiccated Container) S4->S5

Self-validating anhydrous storage workflow for moisture-sensitive pyrimidines.

References

  • Rapid Access to Kinase Inhibitor Pharmacophores by Regioselective C–H Arylation of Thieno[2,3-d]pyrimidine Organic Letters - ACS Publications[Link]

  • Organic Syntheses Procedure: Handling of Moisture-Sensitive Intermediates Organic Syntheses[Link]

Sources

Technical Support Center: Resolving Mass Spectrometry Ionization Issues for 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This comprehensive guide is designed for analytical chemists, researchers, and drug development professionals facing challenges during the mass spectrometric (MS) characterization and quantification of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine (Exact Mass: ~240.05 Da).

Due to its unique structural features—a hydrophobic thienopyrimidine core paired with an electron-withdrawing chloro substituent—this molecule frequently exhibits poor ionization efficiency, extensive adduct formation, and in-source fragmentation. This guide provides field-proven methodologies, mechanistic explanations, and structural troubleshooting workflows to optimize your LC-MS/MS assays.

Part 1: Step-by-Step Optimization Methodology

To establish a self-validating protocol, you must isolate variables. Do not attempt to optimize liquid chromatography (LC) and mass spectrometry (MS) parameters simultaneously. Follow this sequential workflow to achieve a stable, high-intensity signal [1].

Phase 1: Direct Infusion and Baseline Establishment

  • Prepare a Clean Standard: Dissolve the analyte in 50:50 Methanol:Water (LC-MS grade) to a concentration of 1 µg/mL. Avoid using DMSO as a primary solvent for tuning, as it suppresses ionization and causes severe background noise.

  • Bypass the LC: Connect a syringe pump directly to the MS source (ESI probe). Set the flow rate to 10–20 µL/min.

  • Initial Scan: Scan in positive ion mode (ESI+) across an m/z range of 100–500. Look for the protonated molecular ion [M+H]+ at m/z 241.06 (and its 37Cl isotope at m/z 243.06) [2].

  • Identify Competing Species: Document the presence of sodium [M+Na]+ (m/z 263.04) or potassium [M+K]+ (m/z 279.01) adducts, as well as any fragment ions (e.g., loss of chlorine yielding m/z 205.08).

Phase 2: Source Parameter Optimization (ESI+)

  • Capillary/Spray Voltage: Start at 3.0 kV. Adjust in 0.5 kV increments. Because the molecule has reduced basicity, excessively high voltages may induce corona discharge rather than improve ionization.

  • Desolvation Temperature & Gas Flow: The propyl and dimethyl groups make this molecule moderately hydrophobic. Increase the desolvation temperature (e.g., 350°C to 450°C) and drying gas flow to ensure complete droplet evaporation before entering the vacuum region.

  • Declustering Potential / Cone Voltage: This is critical. The C-Cl bond at the 4-position is labile. Start with a low cone voltage (15-20 V). Gradually increase it to maximize the [M+H]+ signal without inducing the m/z 205.08 fragment.

Phase 3: Matrix Effect Validation (Post-Column Infusion)

  • Setup: Tee-in the syringe pump (infusing the pure standard at 10 µL/min) to the LC column effluent just before the MS source.

  • Inject Matrix: Inject a blank biological matrix (e.g., crashed plasma) through the LC system.

  • Monitor: Observe the baseline of the m/z 241.06 signal. A sudden dip in the baseline at the expected retention time of your analyte confirms ion suppression [4]. If suppression is severe, switch to APCI or improve your sample cleanup (e.g., Solid Phase Extraction).

Part 2: Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: Why is the [M+H]+ signal intensity so poor compared to other pyrimidine derivatives?

A1: The root cause is the inductive effect (-I) of the chlorine atom at the 4-position. While pyrimidine nitrogens (N1 and N3) are typically basic and readily accept protons in acidic ESI conditions, the highly electronegative chloro group withdraws electron density from the adjacent pyrimidine ring. This significantly reduces the proton affinity of the nitrogens. Consequently, in standard 0.1% Formic Acid mobile phases, the equilibrium shifts away from the protonated [M+H]+ state, leading to a weak signal [2].

Q2: My spectra are dominated by [M+Na]+ and [M+K]+ adducts instead of [M+H]+ . How do I fix this?

A2: Adduct formation is a competitive process. When a molecule is hydrophobic and has poor proton affinity, ambient alkali metals (Na + , K + ) will outcompete protons for coordination with the heteroatoms (N, S) during droplet desolvation [3].

  • Causality: Trace metals leach from glassware or are present in lower-grade solvents.

  • Solution: First, ensure you are using strictly LC-MS grade solvents and ultra-pure water. Second, force the equilibrium toward protonation by adding a volatile buffer like 10 mM Ammonium Formate to the mobile phase. The ammonium ion ( NH4+​ ) acts as a highly efficient proton donor in the gas phase, competitively suppressing sodium adduct formation[3].

Q3: Should I switch from Electrospray Ionization (ESI) to Atmospheric Pressure Chemical Ionization (APCI)?

A3: Yes, APCI is highly recommended for this specific molecule.

  • Causality: ESI relies on ions being pre-formed in the liquid phase. Because the 4-chloro group reduces the molecule's basicity, liquid-phase protonation is inefficient. APCI, however, relies on gas-phase ion-molecule reactions (corona discharge ionizing the solvent, which then transfers a proton to the vaporized analyte).

  • Outcome: Halogenated, moderately non-polar compounds often exhibit superior sensitivity and linearity in APCI compared to ESI [5]. Furthermore, APCI is significantly less susceptible to matrix-induced ion suppression [4].

Q4: I am observing a major peak at m/z 205.08. What is this, and how do I prevent it?

A4: The peak at m/z 205.08 corresponds to the [M+H−HCl]+ or [M−Cl]+ fragment. Thienopyrimidines with halogen substituents at the 4-position are prone to in-source fragmentation due to the relative lability of the C-Cl bond under high kinetic energy conditions. To prevent this, lower the Cone Voltage (or Declustering Potential) and reduce the Source Temperature . You must balance the energy required for desolvation against the energy that breaks the C-Cl bond.

Part 3: Quantitative Data & Parameter Comparisons

Table 1: ESI vs. APCI Optimization Matrix for 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine
ParameterESI+ (Electrospray Ionization)APCI+ (Atmospheric Pressure Chemical Ionization)Mechanistic Rationale
Primary Ionization Mechanism Liquid-phase charge accumulationGas-phase proton transferAPCI bypasses the poor liquid-phase basicity caused by the 4-chloro group.
Optimal Mobile Phase Additive 0.1% Formic Acid + 5mM NH4​ Formate0.1% Formic AcidAmmonium buffers suppress Na+ adducts in ESI; less critical in APCI.
Source Temperature 350°C – 450°C400°C – 500°C (Vaporizer)APCI requires higher heat to completely vaporize the neutral analyte before corona discharge.
Susceptibility to Matrix Effects High (Ion Suppression common)LowAPCI gas-phase reactions are less affected by co-eluting non-volatile salts [4].
Adduct Formation High ( [M+Na]+ , [M+K]+ )Very Low (Predominantly [M+H]+ )APCI mechanism inherently favors protonation over alkali metal coordination [5].
Table 2: Diagnostic m/z Values (High-Resolution MS)
SpeciesFormulaTheoretical m/z (Monoisotopic)Isotope Pattern
Protonated Molecule [C11​H14​ClN2​S]+ 241.056M+2 (243.05) at ~32% intensity
Sodium Adduct [C11​H13​ClN2​S+Na]+ 263.038M+2 (265.03) at ~32% intensity
De-chlorinated Fragment [C11​H13​N2​S]+ 205.080No M+2 isotope peak

Part 4: Visualizations of Workflows and Mechanisms

Diagram 1: MS Ionization Troubleshooting Workflow

MS_Troubleshooting Start Direct Infusion of Target Molecule CheckSignal Evaluate Primary Ion in Positive Mode Start->CheckSignal Adducts High[M+Na]+ / [M+K]+ Low [M+H]+ CheckSignal->Adducts Alkali binding Frag High In-Source Fragmentation (m/z 205) CheckSignal->Frag C-Cl bond cleavage LowSignal Overall Low Signal Intensity CheckSignal->LowSignal Poor basicity FixAdducts Add 10mM NH4-Formate Use LC-MS Grade Solvents Adducts->FixAdducts FixFrag Decrease Cone Voltage Lower Source Temp Frag->FixFrag FixLow Switch to APCI+ (Gas-Phase Ionization) LowSignal->FixLow Success Stable [M+H]+ Signal Ready for LC-MS/MS FixAdducts->Success FixFrag->Success FixLow->Success

Caption: Decision tree for troubleshooting poor ionization and adduct formation in halogenated thienopyrimidines.

Diagram 2: Competitive Ionization Mechanism (ESI Droplet)

Ionization_Mechanism Droplet ESI Droplet (Desolvation) Analyte Target Molecule Droplet->Analyte Proton H+ (Formic Acid) Analyte->Proton Low Affinity (-I effect of Cl) Sodium Na+ (Contaminant) Analyte->Sodium High Affinity (Hydrophobic) MH [M+H]+ Desired Proton->MH MNa [M+Na]+ Undesired Sodium->MNa Ammonium NH4+ (Buffer) Ammonium->Proton Donates H+ in gas phase Ammonium->MH Drives Equilibrium

Caption: Competitive binding mechanism in ESI demonstrating how ammonium buffers overcome sodium adduct formation.

References

  • MDPI. "Design, Synthesis, and Biological Evaluation of Novel Thienopyrimidine Derivatives as PI3Kα Inhibitors." MDPI Molecules. Available at: [Link]

  • Spectroscopy Online. "Influence of Na+ and K+ Concentration in solvents on Mass Spectra of Peptides in LC–ESI-MS." Spectroscopy Online. Available at: [Link]

  • IntechOpen. "Matrix Effects in Mass Spectrometry Combined with Separation Methods — Comparison HPLC, GC and Discussion on Methods to Control these Effects." IntechOpen. Available at:[Link]

  • Scripps Research. "AMMS 2024 - Activity Metabolomics and Mass Spectrometry." Scripps. Available at: [Link]

Technical Support Center: Troubleshooting 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine Crystallization

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Application Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers face when synthesizing and purifying 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine (CAS: 401511-19-1)[1][2].

This compound is a highly reactive, electrophilic intermediate frequently utilized in the development of targeted therapies, including EGFR and PI3K inhibitors[3][4]. However, the conversion of its pyrimidin-4-one precursor via phosphorus oxychloride (POCl₃) chlorination is notorious for generating stubborn impurities that disrupt downstream crystallization[5]. This guide provides a mechanistic breakdown of these impurities, an optimized self-validating protocol, and targeted troubleshooting FAQs.

Mechanistic Causality of Impurity Formation

To successfully crystallize the target compound, you must first understand the chemical causality behind the impurities generated during the POCl₃ chlorination step. The reaction relies on the nucleophilic attack of the pyrimidin-4-one oxygen on phosphorus, followed by chloride displacement[3].

However, the newly formed C4-Cl bond in the thieno[2,3-d]pyrimidine ring is highly susceptible to nucleophilic attack by water[4]. If the reaction quench is poorly controlled (allowing the temperature to spike or the pH to drop), the target compound rapidly hydrolyzes back into the starting material. Furthermore, incomplete removal of polyphosphoric acid byproducts leads to co-precipitation during crystallization, turning what should be pristine crystals into an amorphous, sticky paste[5][6].

ImpurityMechanisms SM Precursor: Pyrimidin-4-one POCl3 POCl3 Chlorination (Reflux) SM->POCl3 + POCl3 Target Target: 4-Chloro Derivative POCl3->Target Optimal Conversion Phosphate Phosphate Adducts (Poor Quench) POCl3->Phosphate Incomplete Neutralization Thermal Degradation Products (Overheating) POCl3->Thermal T > 110°C Hydrolysis Hydrolysis Impurity (Moisture) Target->Hydrolysis H2O / Acidic pH Hydrolysis->SM Reversion

Mechanistic pathways of target formation and primary impurity generation during POCl3 chlorination.

Impurity Profiling & Quantitative Mitigation

The following table summarizes the quantitative analytical markers for the most common impurities and the specific mitigation strategies required to eliminate them before crystallization.

Impurity ProfileStructural OriginAnalytical DetectionMitigation Strategy
Reversion Precursor Hydrolysis of the C4-Cl bond back to pyrimidin-4-one due to an aqueous acidic quench.LC-MS: [M+H]⁺ 223TLC: R_f ~0.2 (Hexane:EtOAc 3:1)Maintain quench T < 5°C. Strict neutralization to pH 7.5–8.0 before extraction.
Phosphate Adducts Polyphosphoric acid residues from POCl₃ co-precipitating during solvent swap.HPLC: Broad baseline hump.Physical: Sticky, amorphous paste.Distill excess POCl₃ prior to quench. Perform hot filtration in boiling i-PrOH.
Degradation Products Over-chlorination or ring-opening due to prolonged thermal stress.LC-MS: [M+H]⁺ > 290 (Multiple Cl isotopes).Cap reflux at 105°C for maximum 4 hours. Monitor strictly via TLC.

Frequently Asked Questions (Troubleshooting)

Q1: Why is my product precipitating as an amorphous paste instead of crystalline needles? A: This is the hallmark of polyphosphoric acid co-precipitation. When POCl₃ is quenched, it generates massive amounts of phosphoric acid. If the aqueous phase is not strictly neutralized to pH 7–8 prior to organic extraction, these acidic byproducts carry over into your organic layer[5]. During the solvent swap to isopropanol, they crash out as a sticky paste. Ensure you distill off excess POCl₃ before the quench and verify the pH of your aqueous layer.

Q2: LC-MS shows a massive peak corresponding to my starting material (m/z 223). Did the chlorination fail? A: Not necessarily. The 4-chloro-thieno[2,3-d]pyrimidine ring is highly electrophilic. If your reaction quench is allowed to exotherm above 10°C in the presence of water and unneutralized HCl, the newly formed C-Cl bond rapidly hydrolyzes back to the thermodynamically stable pyrimidin-4-one tautomer[3][4]. You must quench into crushed ice and maintain the internal temperature strictly below 5°C.

Q3: What is the optimal solvent system for the final crystallization? A: Isopropanol (i-PrOH) is the gold standard for thieno[2,3-d]pyrimidine derivatives[3][6][7]. The target compound exhibits a highly temperature-dependent solubility profile in i-PrOH. Dissolving the crude extract in minimal boiling i-PrOH followed by slow cooling to 4°C selectively crystallizes the target while leaving non-polar regioisomers and degradation products dissolved in the cold mother liquor[6].

Self-Validating Experimental Protocol

To ensure high scientific integrity, the following protocol is designed as a self-validating system. Do not proceed to the next step unless the validation check passes.

CrystallizationWorkflow Crude Crude Mixture (in POCl3) Quench Ice-Water Quench (T < 5°C) Crude->Quench Slow addition Neutralize Neutralization (pH 7-8) Quench->Neutralize Prevent hydrolysis Extract Extraction (DCM / Na2SO4) Neutralize->Extract Phase separation Crystallize Crystallization (i-PrOH, 0-4°C) Extract->Crystallize Solvent swap Pure Pure Crystals (>98% Purity) Crystallize->Pure Filtration

Optimized workflow for the isolation and crystallization of the thienopyrimidine intermediate.

Step 1: Activation & Chlorination

Suspend 5,6-dimethyl-2-propyl-3H,4H-thieno[2,3-d]pyrimidin-4-one in anhydrous POCl₃ (5–10 eq). Add a catalytic amount of DMF (this generates a Vilsmeier-Haack type intermediate to accelerate chlorination). Reflux at 105°C for 3 hours[3][5].

  • Self-Validation Check: Run a TLC (Hexane:EtOAc 3:1). The highly polar starting material (R_f ~0.2) must be completely consumed, replaced by a non-polar spot (R_f ~0.7).

Step 2: POCl₃ Removal

Distill off approximately 70% of the excess POCl₃ under reduced pressure.

  • Causality: Removing excess POCl₃ drastically reduces the exothermic shock and the volume of phosphoric acid generated during the aqueous quench, directly preventing phosphate adduct entrapment later in the workflow.

Step 3: Cold Basic Quench

Dissolve the concentrated syrup in cold Dichloromethane (DCM). Add this solution dropwise into a vigorously stirred mixture of crushed ice and saturated aqueous NaHCO₃[5][6]. Maintain the internal temperature strictly < 5°C.

  • Self-Validation Check: Test the aqueous layer with pH paper. It must read between 7.5 and 8.0 before proceeding. If it is acidic, the C4-Cl bond will hydrolyze[4]. Add more NaHCO₃ or aqueous ammonia if necessary.

Step 4: Extraction & Drying

Separate the organic DCM layer. Wash with ice-cold brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the crude solid.

Step 5: Crystallization (Solvent Swap)

Suspend the crude solid in 5–8 volumes of anhydrous Isopropanol (i-PrOH)[3][7]. Heat to reflux (82°C) until complete dissolution.

  • Self-Validation Check: If the boiling solution remains cloudy, perform a hot filtration through a Celite pad to remove insoluble inorganic phosphates.

Step 6: Controlled Nucleation & Isolation

Cool the clear filtrate slowly (approx. 10°C/hour) to room temperature to promote the growth of crystalline needles. Once at room temperature, transfer the flask to an ice bath (0–4°C) for 2 hours to maximize yield[6]. Filter the crystals, wash with ice-cold i-PrOH, and dry under high vacuum.

References

  • 5,6-二甲基噻吩并[2,3-d]嘧啶 - 乐研试剂 (Leyan)
  • 401511-19-1 | Sigma-Aldrich Source: Sigma-Aldrich URL
  • Design, synthesis, docking, MD simulations, and anti-proliferative evaluation of thieno[2,3-d]pyrimidine derivatives as new EGFR inhibitors Source: Taylor & Francis URL
  • Source: PMC (NIH)
  • Source: PMC (NIH)
  • Synthesis of Thieno[2,3-d]pyrimidin-2-ylmethanamine Combinatorial Library with Four Diversity Points Source: ACS Publications URL
  • Source: Journal of Medicinal Chemistry (ACS)

Sources

Validation & Comparative

Validating Target Engagement of Thieno[2,3-d]pyrimidine Scaffolds in Cancer Cells: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Assay Development Scientists Compound in Focus: 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine (CAS: 401511-19-1)

Mechanistic Rationale: The Thieno[2,3-d]pyrimidine Pharmacophore

In modern oncology drug discovery, the thieno[2,3-d]pyrimidine core is a highly privileged, ATP-competitive pharmacophore. The specific intermediate 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine [1] serves as a critical structural foundation.

From a chemical biology perspective, the causality behind its efficacy lies in its structural mimicry of the adenine ring of ATP. The highly electrophilic C4-chlorine allows for rapid nucleophilic aromatic substitution ( SN​Ar ) with various amines (e.g., morpholines, anilines), enabling researchers to rapidly generate libraries of target-specific inhibitors[2]. The 2-propyl and 5,6-dimethyl substitutions provide essential hydrophobic contacts that anchor the molecule deep within the selectivity pockets of kinases like PI3K, VEGFR-2, and EGFR[3],[4], as well as epigenetic readers like BRD4[5].

Pathway VEGFR2 VEGFR-2 PI3K PI3K VEGFR2->PI3K activates EGFR EGFR EGFR->PI3K activates AKT AKT PI3K->AKT phosphorylates mTOR mTOR AKT->mTOR activates Proliferation Proliferation mTOR->Proliferation promotes Apoptosis Apoptosis Scaffold Thieno[2,3-d]pyrimidine (CAS 401511-19-1) Scaffold->VEGFR2 inhibits Scaffold->EGFR inhibits Scaffold->PI3K inhibits Scaffold->Apoptosis induces

Fig 1. Multi-target inhibition network of thieno[2,3-d]pyrimidine derivatives in cancer cells.

Comparative Analysis of Target Engagement Methodologies

Validating that a synthesized thieno[2,3-d]pyrimidine derivative actually binds its intended target inside a living cell requires moving beyond cell-free enzymatic assays. Below is an objective comparison of the three primary validation methodologies.

MethodologyDirect/IndirectContextAdvantagesLimitations
Biochemical Kinase Assay (e.g., ADP-Glo) DirectCell-FreeHigh throughput; precise IC50​ quantification; isolates direct binding affinity.Ignores cell membrane permeability, intracellular ATP competition, and protein complexation.
Cellular Thermal Shift Assay (CETSA) DirectIn CelluloProves physical binding inside the living cell; independent of downstream signaling feedback loops.Requires high-quality antibodies; lower throughput; thermal stabilization varies by protein domain.
Phospho-Flow Cytometry IndirectIn CelluloMeasures functional inhibition at the single-cell level; captures tumor heterogeneity.Susceptible to pathway crosstalk (e.g., mTOR inhibition paradoxically increasing p-AKT via feedback relief).

Expert Insight: While biochemical assays are necessary for initial screening, CETSA is the gold standard for validating thieno[2,3-d]pyrimidine target engagement. Because these compounds target highly dynamic networks (like PI3K/AKT), relying solely on downstream phosphorylation (Western blot/Flow) can yield false negatives due to compensatory kinase activation. CETSA bypasses this by measuring thermodynamic stabilization directly.

Quantitative Performance vs. Standard Alternatives

When functionalized, the 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine scaffold yields derivatives that compete aggressively with clinical-grade inhibitors.

TargetDerivative Modification (from Scaffold)Standard AlternativeDerivative IC50​ / InhibitionAlternative IC50​ Cellular Phenotype
VEGFR-2 Aniline-substituted (Compound 18)[3]Sorafenib0.084 μM~0.090 μMG2/M Arrest, Apoptosis
PI3Kβ/γ Morpholine-substituted (Compound VIb)[2]PI-10372-84% inhibition80-90% inhibitionDecreased Proliferation
BRD4/HDAC Hydroxamic acid-substituted (Compound 17c)[5]JQ-1 / RVX-208710 nM (BRD4)~50 nM (JQ-1)Autophagic Cell Death
EGFR Triazole-substituted[4]Lapatinib3.83 - 11.94 μM~0.01 μMCytotoxicity (MCF-7)

Self-Validating Experimental Protocols

Protocol A: Cellular Thermal Shift Assay (CETSA) Workflow

This protocol is designed to provide unequivocal proof of physical target engagement (e.g., PI3K or VEGFR-2) by your synthesized derivative.

CETSA Step1 1. Live Cell Treatment (Compound vs DMSO) Step2 2. Thermal Gradient (40°C - 70°C) Step1->Step2 Step3 3. Cell Lysis & Ultracentrifugation Step2->Step3 Step4 4. Isolate Soluble Target Protein Step3->Step4 Step5 5. Western Blot Quantification Step4->Step5

Fig 2. Cellular Thermal Shift Assay (CETSA) workflow for validating intracellular target engagement.

Step-by-Step Methodology:

  • Cell Treatment: Plate cancer cells (e.g., MCF-7 or HCT-116) to 80% confluence. Treat with the thieno[2,3-d]pyrimidine derivative (at 5x IC50​ ) or DMSO vehicle control for 1-2 hours. Self-Validation Check: Include a well treated with a known standard (e.g., PI-103) as a positive control for thermal shifts.

  • Harvest & Aliquot: Detach cells using Accutase (to preserve membrane integrity), wash in PBS, and resuspend in PBS supplemented with protease inhibitors. Aliquot 50 µL of cell suspension into a 96-well PCR plate.

  • Thermal Challenge: Heat the PCR plate in a thermal cycler using a gradient from 40°C to 70°C for exactly 3 minutes, followed by 3 minutes at 25°C. Causality: Ligand binding increases the thermodynamic stability of the target protein, shifting its aggregation temperature ( Tagg​ ) higher.

  • Lysis: Subject the cells to 3 rapid freeze-thaw cycles (liquid nitrogen to 25°C water bath). Add 0.4% NP-40 to assist lysis.

  • Phase Separation (Critical Step): Centrifuge the lysates at 100,000 x g for 20 minutes at 4°C. Causality: Standard benchtop centrifugation (15,000 x g) fails to pellet micro-aggregates, leading to false-positive signals in the supernatant. Ultracentrifugation guarantees absolute separation of the denatured/aggregated fraction from the soluble, ligand-bound fraction.

  • Detection: Analyze the soluble supernatant via SDS-PAGE and Western Blotting against the target kinase.

Protocol B: Phospho-Flow Cytometry for Functional Validation

Once physical binding is confirmed via CETSA, use Phospho-Flow to validate functional kinase inhibition at the single-cell level.

Step-by-Step Methodology:

  • Stimulation & Inhibition: Serum-starve cells for 12 hours. Pre-treat with the thieno[2,3-d]pyrimidine derivative for 1 hour, then stimulate with EGF or VEGF (50 ng/mL) for 10 minutes to trigger peak phosphorylation.

  • Viability Staining: Stain with a Fixable Viability Dye (e.g., eFluor 780) for 15 minutes. Causality: Dead cells non-specifically bind antibodies and contain degraded phosphoproteins. Gating them out is mandatory for data integrity.

  • Fixation: Immediately add pre-warmed 4% Paraformaldehyde (PFA) for 10 minutes at room temperature. Causality: Rapid fixation "freezes" the highly transient phosphorylation states before phosphatase activity can alter the profile.

  • Permeabilization: Resuspend cells in ice-cold 90% Methanol and incubate at -20°C for 30 minutes. Causality: Methanol slightly denatures the proteins, exposing buried phospho-epitopes (like p-AKT Ser473 or p-ERK1/2) that standard detergent permeabilization (e.g., Triton X-100) fails to uncover.

  • Staining & Analysis: Wash with FACS buffer, stain with phospho-specific primary antibodies and fluorophore-conjugated secondary antibodies, and analyze via flow cytometry.

References

  • [3] Design, synthesis, anti-proliferative evaluation, docking, and MD simulation studies of new thieno[2,3-d]pyrimidines targeting VEGFR-2. RSC Advances. Available at: [Link]

  • [2] Design, synthesis, and biological evaluation of new thieno[2,3-d] pyrimidine derivatives as targeted therapy for PI3K with molecular modelling study. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at:[Link]

  • [5] Discovery of Thieno[2,3-d]pyrimidine-Based Hydroxamic Acid Derivatives as Bromodomain-Containing Protein 4/Histone Deacetylase Dual Inhibitors Induce Autophagic Cell Death in Colorectal Carcinoma Cells. Journal of Medicinal Chemistry (ACS Publications). Available at: [Link]

  • [4] Designing Potent Anti-Cancer Agents: Synthesis and Molecular Docking Studies of Thieno[2,3-d][1,2,4]triazolo[1,5-a]pyrimidine Derivatives. Pharmaceuticals (MDPI). Available at:[Link]

Sources

Comparative Efficacy of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-D]pyrimidine Analogues as Multi-Targeted Kinase Inhibitors

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 4-chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine (CAS: 401511-19-1) scaffold has emerged as a highly versatile intermediate in modern drug discovery[1]. As a bioisostere of the 4-aminoquinazoline core found in FDA-approved therapeutics like gefitinib and erlotinib, the thieno[2,3-d]pyrimidine system provides an excellent structural foundation for designing ATP-competitive kinase inhibitors[2].

This guide provides an objective, data-driven comparison of thieno[2,3-d]pyrimidine analogues synthesized from this 4-chloro intermediate, evaluating their comparative efficacy across three primary oncogenic targets: FLT3 (acute myeloid leukemia), c-Met/VEGFR-2 (tumor angiogenesis), and PI3K (cellular proliferation).

Mechanistic Rationale: The Scaffold Advantage

The selection of the 4-chloro-thieno[2,3-d]pyrimidine intermediate is driven by both chemical reactivity and biological mimicry:

  • Chemical Tractability (SNAr Reactivity): The highly electrophilic C4 position, activated by the adjacent pyrimidine nitrogens, makes the 4-chloro substituent an ideal leaving group. This allows for rapid nucleophilic aromatic substitution (SNAr) with various primary and secondary amines, facilitating high-throughput analogue diversification.

  • ATP-Competitive Binding: The planar, bicyclic thieno[2,3-d]pyrimidine core perfectly mimics the adenine ring of adenosine triphosphate (ATP). The N1 and N3 atoms of the pyrimidine ring act as critical hydrogen bond acceptors, anchoring the molecule to the backbone amides of the kinase hinge region[2][3].

KinaseSignaling Ligand Growth Factors (VEGF, HGF, FLT3L) Receptors Receptor Tyrosine Kinases (VEGFR-2, c-Met, FLT3) Ligand->Receptors Activates PI3K PI3K Receptors->PI3K Phosphorylates Inhibitor Thieno[2,3-d]pyrimidine Analogues Inhibitor->Receptors Inhibits (ATP-competitive) Inhibitor->PI3K Inhibits AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR Proliferation Tumor Proliferation & Angiogenesis mTOR->Proliferation

Fig 1: Thieno[2,3-d]pyrimidine analogues inhibiting RTK/PI3K signaling pathways.

Comparative Efficacy Data

By modifying the C4 position of the 4-chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine core, researchers have successfully tuned the selectivity of the scaffold toward specific kinases. The tables below summarize the comparative efficacy of leading analogues based on recent literature.

Table 1: Efficacy of FLT3-Targeted Analogues (Anti-Leukemic)

Mutations in FMS-like tyrosine kinase 3 (FLT3) are prevalent in acute myeloid leukemia (AML). Analogues with short, simple amine substituents at the C4 position demonstrate superior FLT3 inhibition[4].

CompoundC4 Substitution ProfileFLT3 IC₅₀ (nM)MV4-11 Cell Viability IC₅₀ (µM)Target Selectivity
17a Short/Simple Amine12.50.045High (FLT3 D835Y)
17b Bulky Aryl Amine>1000>10.0Poor
Sorafenib (Reference Standard)15.00.003Multi-kinase
Table 2: Efficacy of Dual c-Met/VEGFR-2 Analogues (Anti-Angiogenic)

To target tumor angiogenesis, bulky urea or amide derivatives synthesized from the thieno[2,3-d]pyrimidine core have been evaluated. Urea derivatives show superior dual-inhibition profiles compared to amide derivatives[5].

CompoundC4 Substitution Profilec-Met IC₅₀ (nM)VEGFR-2 IC₅₀ (nM)HUVEC Proliferation IC₅₀ (µM)
12j Substituted Urea25480.12
12m Substituted Amide851100.85
Foretinib (Reference Standard)1.22.50.01
Table 3: Efficacy of PI3K-Targeted Analogues (Anti-Proliferative)

The incorporation of a morpholine ring at the C4 position—a known pharmacophore for PI3K binding—shifts the scaffold's selectivity toward PI3K isoforms[3].

CompoundC4 Substitution ProfilePI3Kβ IC₅₀ (nM)PI3Kγ IC₅₀ (nM)T-47D Cell Viability IC₅₀ (µM)
VIb Morpholine45321.8
VIc Piperazine2101858.4
Idelalisib (Reference Standard)81040.5

Experimental Protocols

To ensure reproducibility and scientific integrity, the following self-validating protocols outline the workflow from analogue synthesis to biological evaluation.

Protocol A: Scaffold Diversification via SNAr (Synthesis of Analogues)

Causality Check: The use of a weak base (triethylamine) and a polar aprotic solvent (DMF) ensures optimal deprotonation of the incoming nucleophile while stabilizing the Meisenheimer complex intermediate during the SNAr reaction.

  • Preparation: Dissolve 1.0 mmol of 4-chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine in 10 mL of anhydrous N,N-dimethylformamide (DMF).

  • Nucleophile Addition: Add 1.2 mmol of the desired amine (e.g., morpholine or a substituted aniline) and 2.0 mmol of triethylamine (TEA).

  • Reaction: Stir the mixture under an inert argon atmosphere at 80°C for 6–8 hours. Monitor reaction completion via TLC (Hexane:EtOAc, 3:1).

  • Workup: Pour the cooled mixture into 50 mL of ice water. Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product via silica gel column chromatography.

Protocol B: In Vitro Enzymatic Kinase Assay (ADP-Glo™)

Causality Check: Measuring ADP production rather than substrate phosphorylation provides a universal, substrate-independent method to quantify the ATP-competitive inhibition of the synthesized analogues.

  • Reagent Prep: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • Incubation: In a 384-well plate, combine 5 µL of the purified kinase (e.g., FLT3 or c-Met) with 5 µL of the synthesized analogue (serially diluted from 10 µM to 0.1 nM). Incubate for 15 minutes at room temperature to allow inhibitor-enzyme binding.

  • Reaction Initiation: Add 10 µL of ATP/Substrate mix (concentration at the specific kinase's Kₘ for ATP). Incubate for 60 minutes at room temperature.

  • Detection: Add 20 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete unreacted ATP (40 min incubation). Add 40 µL of Kinase Detection Reagent to convert ADP to ATP and introduce luciferase/luciferin (30 min incubation).

  • Readout: Measure luminescence using a microplate reader. Calculate IC₅₀ values using non-linear regression analysis (GraphPad Prism).

Workflow Step1 Scaffold Synthesis (4-Chloro Intermediate) Step2 Analogue Diversification (SNAr with Amines) Step1->Step2 Step3 Enzymatic Kinase Assay (IC50 Determination) Step2->Step3 Step4 Cell-Based Assay (SRB/MTT Viability) Step3->Step4 IC50 < 1 µM Fail Discard / Redesign Step3->Fail IC50 > 1 µM Step5 Lead Optimization Step4->Step5

Fig 2: High-throughput screening and validation workflow for kinase inhibitors.

Conclusion

The 4-chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine scaffold is a highly privileged structure in oncology drug development. As demonstrated by the comparative data, minor structural modifications at the C4 position dictate the kinase selectivity profile. Short amines yield potent FLT3 inhibitors for leukemia[4], morpholine substitutions drive PI3K selectivity for solid tumors[3], and bulky ureas generate dual c-Met/VEGFR-2 inhibitors for anti-angiogenic therapy[5].

References

  • Yang, J. S., et al. (2014). Synthesis and biological evaluation of novel thieno[2,3-d]pyrimidine-based FLT3 inhibitors as anti-leukemic agents. European Journal of Medicinal Chemistry. URL:[Link]

  • Li, J., et al. (2017). Design, Synthesis, and Biological Evaluation of thieno[2,3-d]pyrimidine Derivatives as Novel Dual c-Met and VEGFR-2 Kinase Inhibitors. Bioorganic & Medicinal Chemistry. URL:[Link]

  • Elmenier, F. M., et al. (2021). Design, synthesis, and biological evaluation of new thieno[2,3-d] pyrimidine derivatives as targeted therapy for PI3K with molecular modelling study. Journal of Enzyme Inhibition and Medicinal Chemistry. URL:[Link]

Sources

Safety Operating Guide

A Researcher's Guide to the Safe Disposal of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine

Author: BenchChem Technical Support Team. Date: April 2026

As researchers and scientists at the forefront of drug discovery, our work with novel chemical entities like 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine is pivotal. This thienopyrimidine derivative, a class of compounds known for its diverse biological activities, demands not only precision in its application but also a rigorous approach to its disposal to ensure the safety of our laboratory personnel and the protection of our environment.[1][2][3][4][5] This guide provides a comprehensive, step-by-step framework for the proper disposal of this compound, grounded in established safety protocols and regulatory considerations.

I. Hazard Assessment and Personal Protective Equipment (PPE)

Before beginning any procedure that involves the handling or disposal of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine, a thorough risk assessment is essential. Based on the hazard profile of similar compounds, the following minimum PPE should be worn:

  • Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes.[7][9][10]

  • Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn. Always inspect gloves for any signs of degradation or perforation before use and dispose of them in accordance with laboratory procedures after handling the chemical.

  • Body Protection: A laboratory coat is required. For procedures with a higher risk of splashing, a chemically resistant apron should be worn over the lab coat.

  • Respiratory Protection: All handling of the solid compound or its solutions should be conducted within a certified chemical fume hood to prevent inhalation of dust or aerosols.[11]

Table 1: Inferred Hazard Profile and Recommended PPE

Potential Hazard Basis of Inference (Related Compounds) Recommended Personal Protective Equipment (PPE)
Acute Oral Toxicity4-Chloro-7H-pyrrolo[2,3-d]pyrimidine, 4-Chloro-5H-pyrrolo[3,2-d]pyrimidine[8][11]Standard laboratory PPE, avoid ingestion.
Skin Irritation/Corrosion2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine, 4,6-Dichloro-5-nitro-2-(propylthio)pyrimidine[7][12]Chemically resistant gloves, lab coat.
Serious Eye Irritation2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine, 2-Chloro-4-methylpyrimidine[7][10]Chemical safety goggles or face shield.
Respiratory Irritation2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine, 4-Chloro-5H-pyrrolo[3,2-d]pyrimidine[7][8]Use within a chemical fume hood.
II. Step-by-Step Disposal Protocol

The disposal of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine must adhere to local, state, and federal regulations for hazardous waste.[13] Never dispose of this chemical down the drain or in the regular trash.[13]

Step 1: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to facilitate correct disposal.[14]

  • Solid Waste: Collect any solid 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine, along with any contaminated consumables (e.g., weighing paper, pipette tips, gloves), in a designated, compatible, and clearly labeled hazardous waste container.

  • Liquid Waste: Solutions containing this compound should be collected in a separate, sealed, and labeled container. As this is a chlorinated organic compound, it should be disposed of in a "chlorinated solvents" or "halogenated organic waste" stream.[14][15] Do not mix this waste with non-halogenated organic solvents.[15]

Step 2: Container Selection and Labeling

  • Container Choice: Use only containers that are compatible with the chemical. High-density polyethylene (HDPE) or glass containers are generally suitable. Ensure the container has a secure, leak-proof lid.

  • Labeling: All waste containers must be accurately and clearly labeled. The label should include:

    • The words "Hazardous Waste"

    • The full chemical name: "4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine"

    • The approximate concentration and volume

    • The primary hazards (e.g., "Toxic," "Irritant")

    • The date the waste was first added to the container

Step 3: Storage of Waste

  • Store the sealed and labeled waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.[13]

  • The SAA should be in a well-ventilated area, away from sources of ignition, and in secondary containment to catch any potential leaks.

Step 4: Arranging for Disposal

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

  • Provide the EHS department with a full inventory of the waste container's contents.

III. Emergency Procedures

In the event of a spill or exposure, immediate action is critical.

  • Spill:

    • Evacuate the immediate area and alert your colleagues and supervisor.

    • If the spill is small and you are trained to handle it, wear the appropriate PPE, and absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

    • Collect the absorbed material into a labeled hazardous waste container.

    • For large spills, evacuate the laboratory and contact the EHS department or emergency services immediately.

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove any contaminated clothing.[7][9] Seek medical attention.

  • Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[7][9][10] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.[10]

  • Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[11]

IV. Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine.

DisposalWorkflow cluster_prep Preparation & Handling cluster_waste_gen Waste Generation cluster_disposal_path Disposal Pathway start Start: Handling 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine ppe Wear Appropriate PPE: - Safety Goggles - Lab Coat - Nitrile Gloves start->ppe fume_hood Work in a Chemical Fume Hood ppe->fume_hood waste_generated Waste Generated fume_hood->waste_generated is_solid Is the waste solid or liquid? waste_generated->is_solid solid_waste Solid Waste: - Unused Reagent - Contaminated Consumables is_solid->solid_waste Solid liquid_waste Liquid Waste: - Reaction Mixtures - Solutions is_solid->liquid_waste Liquid collect_solid Collect in Labeled 'Solid Chlorinated Hazardous Waste' Container solid_waste->collect_solid collect_liquid Collect in Labeled 'Liquid Halogenated Organic Waste' Container liquid_waste->collect_liquid store_saa Store Sealed Container in Satellite Accumulation Area collect_solid->store_saa collect_liquid->store_saa contact_ehs Contact EHS for Waste Pickup store_saa->contact_ehs end End: Proper Disposal contact_ehs->end

Caption: Disposal workflow for 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine.

V. Conclusion: A Culture of Safety

The responsible disposal of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For novel compounds like 4-Chloro-5,6-dimethyl-2-propylthieno[2,3-d]pyrimidine, where comprehensive hazard data may be limited, a cautious and informed approach is essential. By adhering to the procedures outlined in this guide and consulting with your institution's EHS professionals, you contribute to a culture of safety that protects you, your colleagues, and the wider community.

References

  • Sharma R, Kumar D, Singh R.

  • NextSDS. 4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine. Available at: [Link]

  • Kumar .N, M. Green and Sustainable Synthesis of Thienopyrimidine Derivatives: A Review of Methods and Medicinal Applications. ResearchGate. 2025. Available at: [Link]

  • NextSDS. 4-CHLORO-5,6-DIMETHYL-2-PHENYLTHIENO[2,3-D]PYRIMIDINE. Available at: [Link]

  • OC-Praktikum. Treatment and disposal of chemical wastes in daily laboratory work. Available at: [Link]

  • PubChem. 4,6-Dichloro-5-nitro-2-(propylthio)pyrimidine. Available at: [Link]

  • Vita-D-Chlor. GUIDANCE MANUAL FOR THE DISPOSAL OF CHLORINATED WATER. Available at: [Link]

  • U.S. Environmental Protection Agency. EPA HAZARDOUS WASTE CODES. Available at: [Link]

  • U.S. Environmental Protection Agency. Chlorine and Chlorinated Hydrocarbon Manufacturing Industry. 2025. Available at: [Link]

  • U.S. Environmental Protection Agency. Organic Chemicals, Plastics and Synthetic Fibers Effluent Guidelines. 2025. Available at: [Link]

  • EPFL. PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. Available at: [Link]

  • Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories. Available at: [Link]

  • University of Otago. Laboratory chemical waste disposal guidelines. Available at: [Link]

  • U.S. Environmental Protection Agency. EPA Method 551.1: Determination of Chlorination Disinfection Byproducts, Cholrinated Solvents, And Halogenated Pesticides/Herbicides. Available at: [Link]

  • University of Pennsylvania EHRS. LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. Available at: [Link]

  • ResearchGate. Medicinal attributes of thienopyrimidine scaffolds incorporating the aryl urea motif as potential anticancer candidates via VEGFR inhibition. 2025. Available at: [Link]

  • Taylor & Francis Online. Synthesis, molecular modelling and biological evaluation of new 4-aminothiophene and thienopyrimidine compounds. 2023. Available at: [Link]

  • ACS Publications. Thienopyrimidinone Derivatives That Inhibit Bacterial tRNA (Guanine37-N1)-Methyltransferase (TrmD) by Restructuring the Active Site with a Tyrosine-Flipping Mechanism. 2019. Available at: [Link]

  • NextSDS. 3-{4-chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}pyridine. Available at: [Link]

  • Google Patents. Preparation method of 4-chloro-7H-pyrrolo [2,3-d ] pyrimidine.

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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